5-fluoro-2-methyl-N-(pentan-3-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 5-fluoro-2-methyl-N-pentan-3-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-11(5-2)14-12-8-10(13)7-6-9(12)3/h6-8,11,14H,4-5H2,1-3H3
• InChI Key: NEPKMBVNCZQYEF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C(C=CC(=C1)F)C

Description

5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a useful research compound. Its molecular formula is C12H18FN and its molecular weight is 195.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-fluoro-2-methyl-N-(pentan-3-yl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-methyl-N-(pentan-3-yl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Synthesis Pathway of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline: A Technical Guide to Sterically Hindered Reductive Amination

Executive Summary

The synthesis of highly substituted, sterically hindered secondary anilines represents a critical bottleneck in the development of modern pharmaceutical APIs and agrochemicals[1]. The target molecule, 5-fluoro-2-methyl-N-(pentan-3-yl)aniline , is a prime example of this structural class. It features an electron-deficient, ortho-substituted aniline core coupled with a branched alkyl chain.

This whitepaper provides an authoritative, step-by-step technical guide to synthesizing this molecule. By analyzing the kinetic and thermodynamic barriers of the reaction, we establish a self-validating reductive amination protocol that maximizes yield, ensures regiocontrol, and minimizes byproducts.

Retrosynthetic Analysis & Pathway Selection

When constructing secondary amines, chemists typically evaluate two primary disconnections: direct N-alkylation and reductive amination.

• Direct Alkylation (N-Alkylation with 3-bromopentane): Treating 5-fluoro-2-methylaniline with an alkyl halide like 3-bromopentane is notoriously difficult to control[2]. The secondary nature of the alkyl halide promotes competing E2 elimination (yielding 2-pentene) rather than the desired SN2 substitution. Furthermore, direct alkylation often leads to overalkylation, generating unwanted tertiary amines that are difficult to separate from the product[2].

• Reductive Amination (with Pentan-3-one): Condensing the aniline with pentan-3-one (diethyl ketone) followed by in situ reduction is the superior pathway. This one-pot Borch-type reaction completely avoids overalkylation because the resulting secondary amine is too sterically hindered to react with another equivalent of the ketone[3].

Reaction pathway for the reductive amination of 5-fluoro-2-methylaniline with pentan-3-one.

Mechanistic Causality & Reagent Selection

The synthesis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is complicated by two distinct chemical barriers:

• Electronic Deficiency: The fluorine atom at the 5-position inductively withdraws electron density from the aromatic ring, reducing the nucleophilicity of the amine[4].

• Steric Hindrance: The ortho-methyl group on the aniline and the α,α'-diethyl branching of pentan-3-one create a highly congested transition state during hemiaminal formation.

Overcoming the Kinetic Barrier

To drive the equilibrium toward the imine/iminium intermediate, acid catalysis is mandatory. While traditional Borch reactions utilize Sodium Cyanoborohydride (NaBH₃CN) at pH 3-4[3], the modern gold standard developed by Abdel-Magid employs Sodium Triacetoxyborohydride (NaBH(OAc)₃) in the presence of Acetic Acid (AcOH)[5].

AcOH serves a dual purpose: it protonates the carbonyl oxygen of pentan-3-one, increasing its electrophilicity, and it facilitates the dehydration of the transient hemiaminal into the iminium ion[5]. NaBH(OAc)₃ is a mild, sterically bulky hydride source that selectively reduces the protonated iminium ion without reducing the unreacted ketone[2],[5].

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reagent selection and reaction efficiency for electron-deficient, hindered anilines[4],[5].

Reducing Agent	Catalyst / Additive	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mechanistic Outcome
NaBH₄	None	MeOH	25	24	< 5%	Premature ketone reduction; no imine formed.
NaBH₃CN	AcOH (1.0 eq)	MeOH	25	24	45%	Slow kinetics; generation of toxic HCN gas.
NaBH(OAc)₃	AcOH (1.0 eq)	DCE	25	48	88%	Optimal balance of selectivity and safety.
NaBH(OAc)₃	Ti(OiPr)₄ (1.2 eq)	THF	65 → 25	24	94%	Lewis acid forces imine formation; complex workup.

Experimental Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating workflow. Do not proceed to subsequent steps without passing the defined In-Process Controls (IPCs).

Reagents Required

• 5-Fluoro-2-methylaniline (1.00 eq, limiting reagent)

• Pentan-3-one (1.10 eq)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.50 eq)

• Glacial Acetic Acid, AcOH (1.00 eq)

• 1,2-Dichloroethane (DCE) (0.2 M relative to aniline)

Step-by-Step Methodology

• Reagent Mixing: To an oven-dried, nitrogen-flushed round-bottom flask, add 5-fluoro-2-methylaniline and pentan-3-one. Dissolve the mixture in anhydrous DCE.

• Acidification: Add glacial acetic acid (1.0 eq) dropwise at room temperature. Stir the mixture for 2 hours to allow the equilibrium to favor the iminium intermediate[5].

• IPC 1 (Imine Verification): Withdraw a 10 µL aliquot, quench with saturated NaHCO₃, and extract with dichloromethane (DCM). Analyze via HPLC/LC-MS. Validation Check: Ensure the presence of the imine mass [M+H]+ before proceeding.

• Reduction: Cool the reaction flask to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq) portionwise over 15 minutes to control the mild exotherm.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C) under a nitrogen atmosphere for 24 to 48 hours. The extended time is required due to the steric bulk of the pentan-3-yl group.

• IPC 2 (Completion Check): Analyze the reaction mixture via HPLC. Validation Check: The reaction is deemed complete when the unreacted 5-fluoro-2-methylaniline is <1% by area.

• Quench & Workup: Carefully quench the reaction by adding saturated aqueous NaHCO₃ until gas evolution (H₂) ceases and the pH reaches ~7.5. Extract the aqueous layer with DCM (3 × 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Self-validating experimental workflow with integrated In-Process Controls (IPCs).

EHS & Scale-Up Considerations

When scaling this pathway for drug development, Environmental, Health, and Safety (EHS) factors must be prioritized. NaBH(OAc)₃ is significantly safer than NaBH₃CN, as it does not release highly toxic hydrogen cyanide (HCN) gas upon acidic quenching[2],[3]. However, the use of 1,2-dichloroethane (DCE) poses a toxicity risk at scale. For pilot-plant operations, DCE can often be substituted with 2-methyltetrahydrofuran (2-MeTHF) or ethyl acetate, provided the reaction temperature is carefully optimized to maintain STAB solubility.

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An In-Depth Technical Guide to 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline, a substituted aniline with potential applications in pharmaceutical and agrochemical research. While specific data for this compound is limited, this document extrapolates from the known chemistry of analogous fluorinated and N-alkylated anilines to present its core characteristics, including its IUPAC name and CAS number. Furthermore, this guide outlines plausible synthetic routes, predicted physicochemical properties, and expected spectroscopic signatures. Potential applications are discussed based on the established roles of similar molecules in medicinal chemistry and crop protection, providing a foundational resource for researchers interested in this and related compounds.

Introduction and Chemical Identity

5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a fluorinated aromatic amine. The strategic incorporation of a fluorine atom, a methyl group, and a secondary pentyl group onto the aniline scaffold suggests a molecule designed for specific steric and electronic properties. Such modifications are common in the development of bioactive compounds, where fine-tuning of lipophilicity, metabolic stability, and target binding is crucial.[1][2]

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	5-fluoro-2-methyl-N-(pentan-3-yl)aniline
CAS Number	1019568-79-6
Molecular Formula	C₁₂H₁₈FN
Molecular Weight	195.28 g/mol
Canonical SMILES	CCC(CC)NC1=C(C)C=C(F)C=C1

Synthesis and Mechanistic Considerations

The synthesis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline can be approached through several established methods for N-alkylation of anilines. The choice of synthetic route will depend on factors such as starting material availability, desired scale, and tolerance to specific reaction conditions.

Proposed Synthetic Pathways

Two primary retrosynthetic disconnections are considered for the synthesis of the target molecule:

Caption: Retrosynthetic analysis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Route A: Direct N-Alkylation with an Alkyl Halide

This is a classical and straightforward approach involving the nucleophilic substitution of an alkyl halide by the aniline.[3]

Caption: Workflow for direct N-alkylation.

Experimental Protocol (Exemplary):

• To a solution of 5-fluoro-2-methylaniline (1.0 eq.) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile (ACN), add a suitable base (e.g., potassium carbonate, 1.5 eq.).

• Add 3-bromopentane (1.1 eq.) to the mixture.

• Heat the reaction mixture at 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Route B: Reductive Amination

Reductive amination offers an alternative pathway that is widely used in medicinal chemistry.[4][5] This method involves the in-situ formation of an imine or enamine from the aniline and a ketone, followed by reduction.

Caption: Workflow for reductive amination.

Experimental Protocol (Exemplary):

• Dissolve 5-fluoro-2-methylaniline (1.0 eq.) and pentan-3-one (1.2 eq.) in a suitable solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.), portion-wise to the reaction mixture.

• Stir the reaction at room temperature until completion, as monitored by TLC or LC-MS.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, and follow a similar workup and purification procedure as described for Route A.

Physicochemical Properties and Substituent Effects

The physicochemical properties of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline are influenced by its constituent functional groups.

• Fluorine: The fluorine atom at the 5-position is expected to increase the molecule's lipophilicity and metabolic stability.[6] It also acts as a weak electron-withdrawing group, which can lower the pKa of the aniline nitrogen compared to its non-fluorinated counterpart.[7]

• Methyl Group: The methyl group at the 2-position is an electron-donating group, which can slightly increase the basicity of the aniline.[8] It also provides steric hindrance around the amino group, which can influence its reactivity.

• N-pentan-3-yl Group: This bulky, non-polar alkyl group will significantly increase the lipophilicity of the molecule and may provide a specific conformation for binding to biological targets.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Physical State	Liquid or low-melting solid at room temperature	Based on similar N-alkylanilines
Solubility	Soluble in common organic solvents; sparingly soluble in water	Presence of a large hydrophobic alkyl group and aromatic ring
pKa	Lower than 2-methyl-N-(pentan-3-yl)aniline	Electron-withdrawing effect of the fluorine atom[9]
LogP	High	Contribution from the pentyl group and fluorine atom

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

• Aromatic Region (δ 6.0-7.5 ppm): Three signals corresponding to the protons on the substituted benzene ring. The coupling patterns will be influenced by the fluorine atom.

• N-H Proton (δ 3.5-4.5 ppm): A broad singlet, the chemical shift of which may vary with concentration and solvent.

• Alkyl Region (δ 0.8-3.5 ppm): A multiplet for the methine proton of the pentan-3-yl group, and overlapping signals (a quartet and a triplet) for the methylene and methyl protons of the ethyl groups. A singlet for the methyl group on the aromatic ring.

¹³C NMR Spectroscopy

• Aromatic Region (δ 110-160 ppm): Six signals for the aromatic carbons, with the carbon attached to the fluorine exhibiting a large one-bond C-F coupling constant.

• Alkyl Region (δ 10-60 ppm): Signals corresponding to the carbons of the pentan-3-yl group and the methyl group on the ring.

IR Spectroscopy

• N-H Stretch: A characteristic absorption band in the region of 3300-3500 cm⁻¹.[11]

• C-N Stretch: An absorption in the 1250-1350 cm⁻¹ region.

• Aromatic C-H and C=C Stretches: Absorptions in the 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹ regions, respectively.

• C-F Stretch: A strong absorption in the 1100-1250 cm⁻¹ region.

Potential Applications

Substituted anilines are privileged structures in medicinal chemistry and agrochemical science.[12][13] The specific combination of substituents in 5-fluoro-2-methyl-N-(pentan-3-yl)aniline suggests potential utility in these areas.

Pharmaceutical Drug Development

The fluoroaniline moiety is present in numerous approved drugs.[2] The fluorine atom can enhance metabolic stability and binding affinity to biological targets. The N-alkyl group can be tailored to fit into specific hydrophobic pockets of enzymes or receptors. Therefore, this compound could serve as a valuable intermediate or scaffold for the synthesis of novel therapeutic agents, potentially in areas such as oncology, infectious diseases, or neuroscience.[1]

Agrochemicals

Many herbicides and fungicides are based on substituted aniline structures.[14] The lipophilicity imparted by the N-pentan-3-yl group could enhance the penetration of the molecule through plant cuticles or fungal cell membranes. The fluoro and methyl substituents can influence the selectivity and efficacy of the compound. For instance, some anilide derivatives have shown potent herbicidal activity.[14]

Conclusion

5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a substituted aniline with potential for further exploration in the fields of drug discovery and agrochemical development. While specific experimental data on this molecule is scarce, this guide provides a comprehensive overview based on established chemical principles and data from analogous compounds. The proposed synthetic routes are robust and adaptable, and the predicted spectroscopic and physicochemical properties offer a solid foundation for its synthesis and characterization. The potential applications in medicinal chemistry and agriculture highlight the importance of such tailored molecules in the ongoing search for novel and effective bioactive compounds. Further research into the synthesis and biological evaluation of this compound is warranted to fully elucidate its potential.

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theoretical properties of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

An In-Depth Technical Guide to the Theoretical Properties of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Introduction

Substituted anilines are a cornerstone of modern chemistry, serving as pivotal building blocks in pharmaceuticals, agrochemicals, and materials science.[1][2] Their structural and electronic properties are finely tunable through the strategic placement of various functional groups on the aromatic ring and the amino moiety. This guide provides a comprehensive theoretical exploration of a specific, complex aniline derivative: 5-fluoro-2-methyl-N-(pentan-3-yl)aniline .

The introduction of a fluorine atom, a methyl group, and a bulky N-alkyl substituent (pentan-3-yl) creates a molecule with unique steric and electronic characteristics. Understanding these properties from a theoretical standpoint is crucial for predicting its behavior, potential applications, and metabolic fate, thereby guiding rational experimental design in drug discovery and materials development.[1][3] This document synthesizes fundamental chemical principles with computational predictions to offer a detailed in-silico characterization for researchers, scientists, and drug development professionals.

Section 1: Molecular Architecture and Predicted Physicochemical Properties

The foundational properties of a molecule dictate its macroscopic behavior, including solubility, membrane permeability, and receptor-binding potential. For 5-fluoro-2-methyl-N-(pentan-3-yl)aniline, these properties are derived from the interplay of its constituent functional groups.

The molecule's structure consists of an aniline core, substituted at the 2-position with an electron-donating methyl group and at the 5-position with a highly electronegative fluorine atom. The secondary amine is functionalized with a non-polar, sterically significant pentan-3-yl group.

Figure 1: 2D Structure of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

A summary of the core physicochemical properties, predicted using computational algorithms based on molecular structure, is presented below. These values are essential for initial assessments of the molecule's drug-likeness and potential pharmacokinetic profile.

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₂H₁₈FN	Defines the elemental composition.
Molecular Weight	195.28 g/mol	Influences diffusion and transport across membranes.
pKa (Basic)	3.5 - 4.5 (Est.)	Affects ionization state, solubility, and receptor interaction at physiological pH. The electron-withdrawing fluorine atom is expected to lower the basicity compared to unsubstituted anilines.[4]
LogP (Octanol/Water)	3.8 - 4.2 (Est.)	Predicts lipophilicity, which impacts absorption, distribution, and metabolism. High values suggest good membrane permeability but potentially lower solubility.[5]
Polar Surface Area (PSA)	12.03 Ų	Influences cell permeability; values < 140 Ų are generally favorable for oral bioavailability.
Hydrogen Bond Donors	1 (N-H)	Key for molecular recognition and interaction with biological targets.
Hydrogen Bond Acceptors	2 (N, F)	Important for forming interactions with biological macromolecules.
Rotatable Bonds	4	Contributes to conformational flexibility, which can impact receptor binding.

Section 2: Predicted Spectroscopic Profile

Spectroscopic analysis is fundamental to structural elucidation.[1] While experimental data for the title compound is not publicly available, a theoretical spectrum can be reliably predicted based on the analysis of its functional groups and data from structurally similar compounds, such as 5-fluoro-2-methylaniline.[6][7][8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic Protons (3H): Expected to appear in the range of δ 6.5-7.0 ppm. The protons will exhibit complex splitting patterns due to coupling with each other and with the fluorine atom (J_HH and J_HF coupling).

  • Amine Proton (1H): A broad singlet around δ 3.5-4.0 ppm, with its chemical shift being solvent-dependent.

  • Pentan-3-yl Protons (11H): The methine proton (CH) attached to the nitrogen will appear as a multiplet. The methylene (CH₂) and methyl (CH₃) protons will show characteristic multiplets in the upfield region (δ 0.8-1.6 ppm).

  • Aromatic Methyl Protons (3H): A singlet expected around δ 2.1 ppm.[8]

• ¹³C NMR:

  • Aromatic Carbons (6C): Signals will appear between δ 100-165 ppm. The carbon directly bonded to fluorine (C5) will show a large one-bond coupling constant (¹J_CF ≈ 240 Hz). Other aromatic carbons will show smaller J_CF couplings. The carbons attached to the nitrogen (C1) and methyl group (C2) will also be distinct.[8]

  • Alkyl Carbons (6C): Carbons of the pentan-3-yl and the methyl group will resonate in the upfield region (δ 10-60 ppm).

• ¹⁹F NMR:

  • A single resonance is expected. The chemical shift will be influenced by the electronic environment of the aromatic ring. This technique is highly sensitive to the fluorine's local environment and is a powerful tool for characterization.[4]

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The electron ionization (EI) mass spectrum should show a molecular ion peak at m/z = 195.

• Fragmentation Pattern: Key fragmentation pathways would likely involve the loss of alkyl fragments from the pentan-3-yl group (e.g., loss of an ethyl radical, C₂H₅•, leading to a fragment at m/z = 166) and cleavage of the C-N bond. The fragmentation of the core 5-fluoro-2-methylaniline moiety would also contribute to the spectrum.[7]

Infrared (IR) Spectroscopy

• N-H Stretch: A characteristic sharp to medium peak around 3400-3450 cm⁻¹.[10]

• C-H (Aliphatic) Stretch: Strong absorptions just below 3000 cm⁻¹.

• C-H (Aromatic) Stretch: Weaker absorptions above 3000 cm⁻¹.

• C=C (Aromatic) Stretch: Medium to strong peaks in the 1500-1600 cm⁻¹ region.

• C-N Stretch: Absorptions in the 1250-1350 cm⁻¹ range.

• C-F Stretch: A strong, characteristic absorption in the 1100-1250 cm⁻¹ region.

Section 3: Computational Modeling and Theoretical Analysis

To gain deeper insight into the molecule's electronic structure and conformational preferences, computational chemistry methods are indispensable.[11][12] Density Functional Theory (DFT) is a robust method for predicting molecular properties with high accuracy.

Protocol: DFT-Based Molecular Property Prediction

This protocol outlines a standard computational workflow for the theoretical analysis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Objective: To determine the optimized ground-state geometry, electronic properties (HOMO, LUMO, electrostatic potential), and vibrational frequencies.

Methodology:

• Initial Structure Generation: Construct the 3D structure of the molecule using molecular modeling software.

• Conformational Search: Perform a systematic conformational search to identify low-energy conformers, particularly focusing on the rotation around the C(aryl)-N and N-C(alkyl) bonds.

• Geometry Optimization:

  • Software: Gaussian, ORCA, or similar quantum chemistry package.

  • Method: Density Functional Theory (DFT).

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a widely used and well-validated functional for organic molecules.

  • Basis Set: 6-311++G(d,p) or a similar triple-zeta basis set that includes diffuse functions (++) for accurately describing anions and lone pairs, and polarization functions (d,p) for describing bonding environments accurately.[12]

  • Solvation Model: Incorporate a solvent model, such as the Polarizable Continuum Model (PCM) with water or chloroform as the solvent, to simulate solution-phase properties.[11][13]

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory as the optimization. This confirms that the optimized structure is a true energy minimum (no imaginary frequencies) and provides theoretical IR spectra.

• Electronic Property Analysis: From the optimized wavefunction, calculate key electronic descriptors:

  • HOMO/LUMO Energies: The Highest Occupied Molecular Orbital and Lowest Unoccupied Molecular Orbital energies are crucial for predicting chemical reactivity and electronic transitions.[11]

  • Molecular Electrostatic Potential (MEP): Map the MEP onto the electron density surface to visualize electrophilic and nucleophilic sites.

Figure 2: Workflow for DFT-based theoretical analysis.

Section 4: Theoretical ADMET Profile

In drug development, predicting a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile is critical to avoid late-stage failures.[14][15]

Absorption, Distribution, and Drug-Likeness Based on the predicted physicochemical properties in Section 1, the molecule shows good alignment with Lipinski's Rule of Five, a guideline for assessing drug-likeness:

• Molecular Weight (< 500 Da): Pass (195.28)

• LogP (< 5): Pass (~3.8-4.2)

• Hydrogen Bond Donors (≤ 5): Pass (1)

• Hydrogen Bond Acceptors (≤ 10): Pass (2)

The molecule's high lipophilicity (LogP) and low polar surface area suggest it is likely to have good passive absorption across the gastrointestinal tract and permeability across the blood-brain barrier.[5]

Metabolism Prediction The metabolism of substituted anilines can be complex.[16] Based on its structure, the following metabolic pathways are predicted to be most significant:

• N-Dealkylation: Oxidative removal of the pentan-3-yl group is a common metabolic pathway for N-alkylanilines, which would yield the primary aniline, 5-fluoro-2-methylaniline.

• N-Acetylation: The amino group, either before or after dealkylation, is susceptible to N-acetylation by N-acetyltransferase enzymes. This is a major metabolic route for many anilines.[13][16]

• Aromatic Hydroxylation: Cytochrome P450 (CYP) enzymes may hydroxylate the aromatic ring, likely at positions ortho or para to the directing amino group.

• Alkyl Oxidation: The methyl group on the ring or the pentan-3-yl group could undergo oxidation to form alcohol and subsequently carboxylic acid metabolites.

Toxicity Prediction

• Aniline Substructure: Aniline and some of its derivatives are known to have hematotoxic and carcinogenic potential. Any research program involving this scaffold must include careful toxicological assessment.

• CYP Inhibition: Many amine-containing drugs can inhibit cytochrome P450 enzymes, leading to potential drug-drug interactions. In-silico models can predict the likelihood of inhibition for major isoforms like CYP2D6 and CYP3A4.[5][15]

• hERG Inhibition: Inhibition of the hERG potassium channel is a major cause of acquired long QT syndrome. The molecule's lipophilicity and basic nitrogen are features often associated with hERG binders, warranting theoretical and experimental evaluation.[14]

Conclusion

This in-depth guide provides a robust theoretical framework for understanding the properties of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. Through the integration of fundamental chemical principles and computational predictions, we have outlined its likely physicochemical characteristics, spectroscopic signatures, and ADMET profile. The molecule exhibits properties consistent with good membrane permeability and potential biological activity. Key metabolic pathways are predicted to involve N-dealkylation and N-acetylation. The theoretical data and protocols presented herein serve as a critical foundation for any scientist aiming to synthesize, characterize, or utilize this compound in research, providing a roadmap for targeted experimental validation and accelerating the discovery process.

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An In-depth Technical Guide to the Molecular Structure and Conformation of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Abstract

Substituted anilines are a cornerstone class of compounds in medicinal chemistry and materials science. Their biological activity and material properties are intrinsically linked to their three-dimensional structure. This guide provides a comprehensive technical overview of the methodologies used to elucidate the molecular structure and conformational dynamics of a specific N-alkylaniline, 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. We will explore an integrated approach that combines computational modeling with experimental spectroscopic and crystallographic techniques. This document is intended for researchers, scientists, and drug development professionals, offering detailed protocols and explaining the causal reasoning behind the selection of each analytical method.

Introduction: The Significance of Conformation in Substituted Anilines

5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a substituted aromatic amine whose utility in various applications is dictated by its molecular conformation. The spatial arrangement of the N-(pentan-3-yl) group relative to the substituted phenyl ring, and the orientation of the substituents on that ring, can profoundly influence intermolecular interactions, receptor binding affinity, and chemical reactivity.[1]

The conformation of N-alkylanilines is primarily governed by the interplay of several factors:

• Steric Hindrance: Repulsive forces between bulky groups, such as the ortho-methyl group and the N-pentyl substituent, can force rotation around single bonds to find a more energetically favorable arrangement.[2]

• Electronic Effects: The electron-donating nature of the amino group and the electronic properties of the fluorine and methyl substituents influence the degree of resonance between the nitrogen lone pair and the aromatic π-system.[3] This, in turn, affects the rotational barrier around the C(aryl)-N bond.[4]

• Intramolecular and Intermolecular Interactions: Non-covalent interactions, such as hydrogen bonding, play a crucial role in stabilizing specific conformations, particularly in the solid state.[5]

A thorough understanding of these conformational preferences is paramount for rational drug design and the development of new materials. This guide outlines a robust, multi-faceted workflow for achieving a complete structural and conformational characterization.

Integrated Workflow for Structural Elucidation

A synergistic approach combining computational prediction with experimental validation provides the most comprehensive understanding of molecular structure.[6] The insights from one technique inform and refine the interpretation of the others.

Caption: Integrated workflow for conformational analysis.

Computational Chemistry: Predicting Structure and Energetics

Computational modeling, particularly Density Functional Theory (DFT), is a powerful first step to predict the most stable conformations and the energy barriers between them.[7] This in-silico analysis provides a theoretical framework that guides subsequent experimental design.[6]

Key Rotational Bonds

The overall conformation of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is defined by the torsion angles around two key single bonds:

• τ1: The C(aryl)-N bond: Rotation around this bond determines the orientation of the N-pentyl group relative to the phenyl ring.

• τ2: The N-C(alkyl) bond: Rotation around this bond alters the position of the ethyl groups of the pentan-3-yl substituent.

Caption: Primary axes of rotation in the target molecule.

Protocol: DFT-Based Conformational Analysis

This protocol outlines the steps for geometry optimization and frequency analysis to identify stable conformers.

Objective: To find the lowest energy conformations and confirm they are true minima on the potential energy surface.

Methodology:

• Initial Structure Generation: Build an initial 3D model of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. Generate several starting geometries by manually rotating around the C(aryl)-N and N-C(alkyl) bonds.

• Geometry Optimization:

  • Rationale: This process finds the coordinates of the atoms that correspond to the lowest potential energy for each starting geometry.

  • Procedure: Perform geometry optimizations for each initial structure using a DFT method. A common and reliable choice is the B3LYP functional with a 6-311++G(d,p) basis set, which provides a good balance of accuracy and computational cost for organic molecules.[7][8]

• Frequency Calculation:

  • Rationale: A frequency calculation is essential to validate the nature of the optimized stationary point. A true energy minimum will have zero imaginary frequencies.[9] A single imaginary frequency indicates a transition state.

  • Procedure: At the same level of theory (B3LYP/6-311++G(d,p)), perform a vibrational frequency calculation on each optimized geometry.[10]

• Conformer Analysis:

  • Procedure: Compare the relative energies (including zero-point vibrational energy corrections) of all validated minima. The structure with the lowest energy is the predicted global minimum.

  • Data Presentation: Tabulate the relative energies of all stable conformers.

Conformer	Relative Energy (kcal/mol)	Key Dihedral Angles (τ1, τ2)	Imaginary Frequencies
A (Global Min)	0.00	Calculated Value	0
B	Calculated Value	Calculated Value	0
C	Calculated Value	Calculated Value	0
This table presents hypothetical data that would be generated from the computational protocol.

Experimental Determination: Solid-State and Solution-State Analysis

Experimental techniques are indispensable for validating and refining computational predictions. X-ray crystallography provides an unambiguous picture of the molecule's conformation in the solid state, while NMR spectroscopy reveals its dynamic structure and preferred conformation in solution.[1][11]

Single-Crystal X-ray Crystallography

This technique offers the most definitive three-dimensional structure of a molecule, providing precise bond lengths and angles in the crystalline state.[1]

Protocol: Crystal Structure Determination

Objective: To determine the precise atomic arrangement of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in the solid phase.

Methodology:

• Crystal Growth: Grow high-quality single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).[5] A suitable crystal should be 0.1-0.5 mm in all dimensions with no visible defects.[5]

• Data Collection:

  • Rationale: To obtain a diffraction pattern from which the electron density map can be calculated.

  • Procedure: Mount a single crystal on a goniometer head and place it in an X-ray diffractometer.[1] Cool the crystal (typically to 100 K) to minimize thermal vibrations.[1] A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal, which is rotated to collect a full sphere of diffraction data.[12]

• Structure Solution and Refinement:

  • Rationale: To translate the diffraction pattern into an atomic model.

  • Procedure: Process the collected diffraction intensities to determine the unit cell dimensions and space group.[5] Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map. Build an atomic model into this map and refine the atomic positions, and their thermal parameters against the experimental data until the model converges.[12]

Parameter	Value from X-ray Data
Chemical Formula	C12H18FN
Crystal System	e.g., Monoclinic
Space Group	e.g., P2₁/c
C(aryl)-N Bond Length (Å)	Measured Value
N-C(alkyl) Bond Length (Å)	Measured Value
C(aryl)-N-C(alkyl) Angle (°)	Measured Value
C(aryl)-N Dihedral (τ1, °)	Measured Value
This table presents hypothetical data that would be obtained from a successful crystallographic experiment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for studying molecular conformation in solution.[13][14] While standard ¹H and ¹³C NMR confirm the molecular connectivity, advanced 2D techniques like NOESY are required to probe through-space interactions and define the conformational preferences.

4.2.1. ¹H and ¹³C NMR for Basic Structural Confirmation The chemical shifts and coupling patterns in ¹H and ¹³C NMR spectra confirm the basic skeleton of the molecule. For instance, the N-pentyl group will show characteristic signals, and the aromatic region will display splitting patterns consistent with the 1,2,4-substitution on the phenyl ring.[13]

4.2.2. Nuclear Overhauser Effect Spectroscopy (NOESY) for Conformational Details

Rationale: The Nuclear Overhauser Effect (NOE) arises from dipole-dipole interactions between nuclei that are close in space (< 5 Å), regardless of their bonding connectivity.[15] A 2D NOESY experiment maps these spatial proximities, providing crucial constraints for determining the preferred solution-state conformation.[16][17]

Protocol: NOESY for Conformational Assignment

Objective: To identify protons that are spatially close to each other and thereby distinguish between different stable conformers predicted by DFT.

Methodology:

• Sample Preparation: Prepare a solution of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) at a concentration appropriate for 2D NMR (typically 5-10 mg in 0.6 mL).

• Data Acquisition:

  • Procedure: Acquire a 2D ¹H-¹H NOESY spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher).

  • Key Parameter (Mixing Time): The choice of mixing time is critical. It must be long enough to allow for the buildup of NOE cross-peaks but short enough to avoid spin diffusion, which can complicate interpretation. A series of experiments with varying mixing times (e.g., 300-800 ms) is recommended.

• Data Analysis:

  • Procedure: Process the 2D data and identify off-diagonal cross-peaks. A cross-peak between two protons (e.g., Hₐ and Hₓ) indicates they are close in space.

  • Interpretation: Compare the observed NOE correlations with the inter-proton distances measured from the DFT-optimized conformer models. For example, an NOE between the N-H proton and a specific proton on the pentan-3-yl group would strongly support a conformer where those protons are in proximity. The presence or absence of key correlations can be used to confirm the dominant solution-state conformation.[18]

Integrated Structural Analysis and Conclusion

The ultimate goal is to build a unified model of the molecule's structure. The definitive solid-state structure from X-ray crystallography serves as a benchmark.[1] The computational results provide a map of the conformational landscape and the energy barriers between different states.[19] Finally, NMR, particularly NOESY, data confirms which of these low-energy conformers is predominantly populated in solution.[20]

By integrating these powerful analytical techniques, we can achieve a detailed and reliable understanding of the molecular structure and conformational dynamics of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. This knowledge is fundamental for predicting its interactions in a biological system or its properties within a material, enabling more effective and targeted molecular design.

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The Strategic Integration of Fluorinated Anilines in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

The aniline motif is a ubiquitous structural component in medicinal chemistry, serving as a critical pharmacophore in a vast array of therapeutics. However, native anilines often present significant developmental liabilities, including rapid metabolic oxidation by Cytochrome P450 enzymes and off-target toxicity (such as hERG channel inhibition) driven by the basicity of the primary amine.

The strategic substitution of hydrogen with fluorine on the aniline core has emerged as a transformative solution. Approximately 20% of all commercialized pharmaceuticals now contain fluorine. By leveraging the unique physicochemical properties of the fluorine atom—namely its extreme electronegativity, small Van der Waals radius, and the high dissociation energy of the C–F bond—drug development professionals can precisely modulate the biological activity, lipophilicity, and metabolic stability of aniline derivatives.

Physicochemical Modulation via Fluorination

The biological efficacy of fluorinated anilines is deeply rooted in how the fluorine atom alters the electronic and spatial environment of the parent molecule.

pKa Perturbation and Basicity

Fluorine is the most electronegative element, exerting a profound inductive electron-withdrawing effect (-I effect). When placed in the ortho or meta positions relative to the amine group, fluorine pulls electron density away from the nitrogen lone pair. This significantly reduces the basicity of the amine, lowering its pKa.

• Biological Consequence: Lowering the pKa of basic amines reduces their protonation state at physiological pH (7.4). This serves a dual purpose: it mitigates binding to the hERG potassium channel (reducing cardiotoxicity risks) and prevents lysosomal trapping, thereby enhancing the intracellular bioavailability of the drug (1[1]).

Lipophilicity (logD) and Membrane Permeability

Fluorine substitution generally increases the lipophilicity (logP/logD) of aromatic systems. The C–F bond is highly polarized but lacks hydrogen-bond donor capacity, effectively increasing the hydrophobic surface area of the molecule. This enhancement in lipophilicity directly correlates with improved passive diffusion across lipid bilayers, a critical factor for targeting intracellular kinases or penetrating bacterial biofilms (2[2]).

Logical mapping of fluorine substitution effects on aniline pharmacokinetics.

Biological Activity Profiles

Fluorinated anilines serve as highly active precursors for synthesizing complex heterocycles, such as quinazolines, indoles, and thiazolidinones, which exhibit potent biological activities.

Oncology Applications

In targeted cancer therapies, fluorinated aniline derivatives frequently act as kinase inhibitors. The fluorine atom can engage in multipolar interactions with the protein backbone (e.g., orthogonal multipolar C–F···C=O interactions), anchoring the drug within the ATP-binding pocket. For example, fluoro-substituted hydroxybenzoquinones have demonstrated significant efficacy against B-raf proteins in melanoma models, while 4-fluoroindoline derivatives exhibit sub-nanomolar inhibition of endoplasmic reticulum kinase (PERK) (3[3]).

Antimicrobial and Antibiofilm Efficacy

Multidrug-resistant (MDR) bacteria necessitate novel structural motifs. Trifluoro-anilines have shown remarkable capability in not only inhibiting planktonic bacterial growth but also eradicating established biofilms. Compounds like 4-amino-3-chloro-5-nitrobenzotrifluoride (ACNBF) disrupt bacterial motility and virulence factor production in Vibrio species, effectively suppressing biofilm formation in a dose-dependent manner (4[4]).

Quantitative Biological Data Summary

The following table synthesizes recent quantitative efficacy data for novel fluorinated aniline derivatives across various biological targets:

Compound / Derivative	Target / Cell Line	Biological Activity (Metric)	Reference
4-fluoroindoline derivative 24a	PERK Enzyme	IC50 = 0.8 nM	[5]
Fluorinated-indole derivative 34b	A549 (Lung Cancer)	IC50 = 0.8 µM	[5]
Fluoro-hydroxybenzoquinone derivative	A375 (Melanoma)	LC50 = 12.25 μg/mL	[3]
2-iodo-4-trifluoromethylaniline (ITFMA)	Vibrio parahaemolyticus	MIC = 50 µg/mL	[4]
4-amino-3-chloro-5-nitrobenzotrifluoride	Vibrio parahaemolyticus	MIC = 100 µg/mL	[4]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls that dictate assay acceptance or rejection.

Protocol A: 19F NMR-Based Determination of pKa and logD

Causality Rationale: Traditional potentiometric titrations struggle with highly lipophilic or poorly soluble compounds. 19F NMR is chosen because the 19F nucleus is highly sensitive to changes in its local electronic environment (such as the protonation state of an adjacent amine) and avoids the spectral crowding inherent to 1H NMR.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2 mg of the fluoroaniline derivative in 600 µL of a D2O/Methanol-d4 (1:1 v/v) cosolvent system.

• Internal Standard Addition: Add 5 µL of trifluorotoluene (TFT) as an internal reference standard.

• Buffer Titration: Prepare 10 identical NMR tubes. Adjust the pH of each tube from 2.0 to 10.0 using micro-aliquots of DCl or NaOD. Record the exact pH using a calibrated microelectrode.

• Data Acquisition: Acquire 19F NMR spectra at 298K. Track the chemical shift (δ) of the fluorine atom as a function of pH.

• System Validation Check: Verify the chemical shift of the TFT internal standard across all 10 tubes. Acceptance Criteria: The TFT shift must not deviate by more than ±0.05 ppm. If deviation occurs, it indicates solvent evaporation or temperature fluctuation, and the dataset must be rejected.

• Data Analysis: Plot the change in chemical shift (Δδ) against pH. Fit the data to the Henderson-Hasselbalch equation using non-linear regression to extract the exact pKa.

Protocol B: High-Throughput Biofilm Inhibition Assay

Causality Rationale: Resazurin reduction is utilized instead of traditional crystal violet staining because resazurin measures the metabolic viability of the cells embedded within the biofilm, rather than just non-specific biomass.

Step-by-Step Methodology:

• Inoculum Preparation: Culture Vibrio parahaemolyticus in Tryptic Soy Broth (TSB) supplemented with 2% NaCl at 37°C until an OD600 of 0.1 is reached.

• Compound Dosing: In a 96-well flat-bottom microtiter plate, perform serial dilutions of the fluoroaniline derivative (e.g., ITFMA) from 200 µg/mL down to 1.5 µg/mL in TSB.

• Incubation: Add 100 µL of the bacterial suspension to each well. Incubate statically at 37°C for 24 hours to allow biofilm formation.

• Washing & Staining: Carefully aspirate the planktonic cells. Wash the wells three times with sterile PBS. Add 100 µL of PBS containing 0.01% resazurin to each well.

• Readout: Incubate in the dark for 2 hours. Measure fluorescence (Ex 560 nm / Em 590 nm).

• System Validation Check: Calculate the Z'-factor using the positive control (Gentamicin, fully inhibited biofilm) and negative control (vehicle only, maximum biofilm). Acceptance Criteria: Z' must be ≥ 0.5. If Z' < 0.5, the assay variance is too high, and the plate must be discarded.

Step-by-step workflow for the synthesis and bio-evaluation of fluoroaniline derivatives.

Metabolic Liabilities: The "Dark Side" of Fluorine

While fluorine substitution generally enhances metabolic stability by blocking CYP450-mediated oxidation at specific sites, inappropriate placement can lead to severe toxicity. This is often referred to as the "dark side" of fluorination (6[6]).

If a fluorinated aniline is designed with a fluoroalkyl chain susceptible to oxidative dealkylation, it can undergo in vivo defluorination. The most critical liability is the generation of fluoroacetate as a byproduct. Fluoroacetate is highly toxic; it is converted biologically into fluorocitrate, which acts as a suicide inhibitor of the enzyme aconitase, fatally interrupting the tricarboxylic acid (TCA) cycle. Therefore, early-stage metabolite identification using LC-MS/MS is a mandatory step in the optimization of any fluorinated lead compound to ensure that reactive or toxic defluorinated metabolites are not formed.

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The Evolution and Application of Substituted N-Alkylanilines: A Technical Whitepaper

Executive Summary

Substituted N-alkylanilines represent a privileged class of chemical scaffolds that serve as foundational building blocks in organic synthesis, materials science, and pharmaceutical development. Defined by an aniline core where the primary nitrogen is alkylated and the aromatic ring or alkyl chain bears additional functional groups, these molecules possess highly tunable electronic and steric properties. This whitepaper explores the historical progression of N-alkylaniline synthesis—from early, unselective alkylations to modern, precision-driven transition-metal catalysis—and details their critical role in contemporary drug discovery.

Historical Genesis: From Coal Tar to Precision Catalysis

The journey of N-alkylanilines began in the mid-19th century. In 1850, August Wilhelm von Hofmann documented the first N-alkylation of aniline using alkyl halides[1]. While foundational, the "Hofmann Alkylation" was plagued by a critical thermodynamic flaw: the initial N-alkylaniline product is often more nucleophilic than the starting primary aniline. This inherently drives the reaction toward over-alkylation, yielding complex mixtures of secondary, tertiary, and quaternary ammonium salts[1].

To circumvent these selectivity issues, 20th-century chemists pivoted to reductive amination . By condensing an aniline with an aldehyde or ketone to form an imine, followed by in situ reduction (using reagents like sodium cyanoborohydride), researchers achieved strict mono-alkylation. However, this method required stoichiometric amounts of hydride donors and generated significant chemical waste, prompting the search for catalytic alternatives.

Evolutionary timeline of N-alkylaniline synthesis methodologies.

The Catalytic Renaissance: Buchwald-Hartwig Amination

The landscape of carbon-nitrogen (C-N) bond formation was permanently altered in the 1980s and 1990s. In 1983, Migita and coworkers reported the first palladium-catalyzed C-N cross-coupling using toxic aminostannanes[2]. Building upon this, Stephen L. Buchwald and John F. Hartwig independently published breakthrough tin-free protocols in 1994, establishing the Buchwald-Hartwig amination [2].

This methodology allowed for the facile synthesis of substituted N-alkylanilines by coupling aryl halides with primary or secondary alkylamines. The success of this reaction is intrinsically linked to the rational design of bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos)[3]. These ligands accelerate the oxidative addition of the aryl halide to the Pd(0) center and sterically promote the final reductive elimination step, preventing catalyst deactivation[4].

The Buchwald-Hartwig amination catalytic cycle for C-N bond formation.

Modern Sustainable Approaches: Borrowing Hydrogen (BH)

While palladium catalysis is highly effective, the pharmaceutical industry's push for "green chemistry" has popularized the Borrowing Hydrogen (BH) or hydrogen autotransfer methodology. This approach utilizes long-chain alcohols as alkylating agents instead of toxic alkyl halides, producing only water as a byproduct[5].

In this mechanism, a transition metal catalyst temporarily "borrows" hydrogen from the alcohol, oxidizing it to an aldehyde. The aldehyde condenses with the aniline to form an imine, and the catalyst subsequently returns the hydrogen to reduce the imine into the N-alkylaniline[5]. Recent advances have successfully replaced precious metals (Ru, Ir) with earth-abundant non-precious metals like Manganese (Mn) and Iron (Fe), further increasing the sustainability of N-alkylaniline synthesis[6].

Pharmaceutical Applications & Drug Development

The substituted N-alkylaniline motif is a cornerstone in medicinal chemistry due to its ability to modulate lipophilicity, direct hydrogen bonding, and influence metabolic stability[7].

• Antimalarials: Indoloquinoline alkaloids (e.g., cryptolepine derivatives), which contain a fused N-alkylaniline framework, have demonstrated potent antimalarial properties against Plasmodium falciparum. Researchers are actively modifying this scaffold to reduce cytotoxicity while preserving efficacy[8].

• Gastric Inhibitors: N-substituted 2-[(2-imidazolylsulfinyl)methyl]anilines have been developed as a novel class of gastric H+/K+-ATPase inhibitors. Studies show that monoalkyl substitution on the aniline nitrogen yields enzyme inhibition comparable to omeprazole, effectively suppressing histamine-stimulated gastric acid secretion[9].

• Oncology & CNS: The anilinoquinazoline core is a quintessential application of substituted anilines in targeted cancer therapies (e.g., EGFR inhibitors)[7], while visible-light-induced dearomatization of indoles with N-alkylanilines is opening new pathways to complex tetrahydropyrrolo-indolones for CNS drug screens[10].

Diverse therapeutic applications of the substituted N-alkylaniline scaffold.

Quantitative Data: Methodological Comparison

To guide synthetic strategy, the following table summarizes the quantitative metrics and operational parameters of the primary N-alkylaniline synthesis methods.

Synthesis Methodology	Primary Reagents	Catalyst System	Typical Yield	Byproducts	Selectivity Profile
Hofmann Alkylation	Alkyl Halides, Aniline	None / Mild Base	40-60%	Halide salts	Poor (Prone to over-alkylation)
Reductive Amination	Carbonyls, Aniline	Acid + NaBH₃CN	70-85%	Minimal	Good (Strict mono-alkylation)
Buchwald-Hartwig	Aryl Halides, Amines	Pd(0) + Phosphine	85-98%	Halide salts	Excellent (High functional group tolerance)
Borrowing Hydrogen	Alcohols, Aniline	Mn, Ru, or Fe	80-95%	Water	Excellent (Atom-economical)

Validated Experimental Protocols

Protocol A: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: Synthesize a sterically hindered N-alkylaniline via C-N cross-coupling.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Palladium(II) acetate (Pd(OAc)₂, 2 mol%) and a biaryl phosphine ligand (e.g., XPhos, 4 mol%).

  • Causality: Pd(OAc)₂ is reduced in situ to the active Pd(0) species by the amine containing an α-hydrogen. XPhos is chosen for its steric bulk, which accelerates reductive elimination and prevents the formation of inactive Pd-bis(amine) complexes[4].

• Reagent Addition: Add the aryl halide (1.0 equiv), the primary alkylamine (1.2 equiv), and Sodium tert-butoxide (NaOtBu, 1.5 equiv).

  • Causality: NaOtBu is a strong, sterically hindered base that deprotonates the Pd-coordinated amine without acting as a competing nucleophile.

• Atmosphere Exchange: Evacuate and backfill the tube with Argon three times.

  • Causality: Pd(0) intermediates are highly sensitive to oxidation; an inert atmosphere is critical to prevent catalyst death.

• Reaction: Inject anhydrous toluene (0.5 M). Heat the mixture in a pre-heated oil bath at 90 °C for 12 hours until complete consumption of the aryl halide (monitored via GC-MS).

• Workup: Cool to room temperature, quench with water, and extract with ethyl acetate. Purify via flash column chromatography.

Protocol B: Mn-Catalyzed Borrowing Hydrogen N-Alkylation

Objective: Green synthesis of N-alkylanilines using long-chain alcohols.

• Preparation: Under a positive flow of argon, add a well-defined Mn-PNP pincer complex (2-5 mol%) and a catalytic amount of base (e.g., t-BuOK, 10 mol%) to a Schlenk tube[5].

• Reagent Addition: Add the primary aniline (1.0 equiv) and the long-chain alcohol (e.g., 1-octanol, 1.2 equiv) via syringe[5].

• Reaction: Add dry toluene (2 mL). Seal the tube and heat in an aluminum block at 110 °C for 24 hours[5].

  • Causality: The elevated temperature of 110 °C is thermodynamically required to drive the initial endothermic dehydrogenation of the alcohol into an aldehyde by the Mn catalyst. Toluene provides an ideal high-boiling, non-coordinating medium.

• Workup: Cool to room temperature, cautiously quench with water, extract with dichloromethane, dry over Na₂SO₄, and concentrate under reduced pressure[5].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and structure-activity relationships of N-substituted 2-[(2-imidazolylsulfinyl)methyl]anilines as a new class of gastric H+/K(+)-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Methodological & Application

Application Note: High-Sensitivity Quantification of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline via UPLC-MS/MS

Introduction & Chemical Context

5-Fluoro-2-methyl-N-(pentan-3-yl)aniline (Chemical Formula: C₁₂H₁₈FN) is a highly lipophilic, sterically hindered secondary aromatic amine. Compounds featuring this specific N-alkylated fluorinated aniline scaffold are frequently utilized as critical intermediates or active fragments in the development of targeted pharmaceuticals and advanced agrochemicals.

Accurate quantification of such derivatives in complex biological matrices (e.g., plasma, microsomes) is a fundamental requirement for Drug Metabolism and Pharmacokinetics (DMPK) profiling. While gas chromatography-mass spectrometry (GC-MS) has historically been employed for volatile primary anilines, liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides superior sensitivity, a broader dynamic range, and higher throughput for secondary N-alkylanilines without the need for labor-intensive derivatization steps[1].

Analytical Rationale & Causality

Developing a robust, self-validating assay for 5-fluoro-2-methyl-N-(pentan-3-yl)aniline requires a deep understanding of its physicochemical behavior to overcome inherent analytical challenges:

• Steric Hindrance and Ionization Strategy: The bulky pentan-3-yl (1-ethylpropyl) group significantly shields the secondary amine nitrogen. However, the inherent basicity of the aniline core allows for highly efficient protonation when exposed to acidic mobile phases. Therefore, Electrospray Ionization in positive mode (ESI+) is the optimal choice for maximizing ion yield.

• Chromatographic Selectivity (The "Why" behind the column): Fluorinated aromatic compounds often exhibit poor retention, peak tailing, or co-elution with endogenous matrix lipids on standard C18 stationary phases. To counteract this, we utilize a Pentafluorophenyl (PFP) column. The PFP phase provides orthogonal selectivity by leveraging strong π−π interactions, dipole-dipole interactions, and hydrogen bonding between the fluorinated stationary phase and the fluorinated aniline core[2].

• Matrix Management & Extraction: For highly lipophilic secondary aromatic amines like N-alkylanilines, protein precipitation (PPT) or liquid-liquid extraction (LLE) is mandatory to isolate the analyte from plasma proteins and prevent severe ion suppression[3]. We employ a rapid PPT method utilizing cold acetonitrile, which effectively denatures binding proteins while maintaining the analyte in solution.

Experimental Protocols & Workflows

To ensure trustworthiness, this protocol is designed as a self-validating system . It incorporates bracketing Quality Control (QC) samples and blank matrix injections to continuously monitor recovery, carryover, and system suitability in real-time. Method validation parameters, including stability-indicating profiles, are critical for ensuring the integrity of fluorinated aniline derivatives during analysis[4].

Sample Preparation Protocol (Step-by-Step)

• Aliquot: Transfer 50 µL of the biological sample (e.g., rat plasma) into a 1.5 mL low-bind microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of an isotopically labeled internal standard (e.g., 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline-d5 at 100 ng/mL) and vortex for 10 seconds.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to denature plasma proteins and extract the analyte.

• Agitation & Centrifugation: Vortex the mixture vigorously for 2 minutes. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer & Dilution: Carefully transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of LC-MS grade water. Vortex briefly.

• System Suitability Testing (SST): Before injecting unknown samples, inject a double-blank (matrix only), a single-blank (matrix + IS), and a Lower Limit of Quantification (LLOQ) sample to verify that the signal-to-noise (S/N) ratio is >10 and carryover is <20% of the LLOQ.

Caption: Workflow for the extraction and LC-MS/MS analysis of the target analyte from plasma.

UPLC-MS/MS Conditions & Mass Spectrometry Logic

Chromatographic Parameters

• System: Agilent 1290 Infinity II or equivalent UPLC.

• Column: InfinityLab Poroshell 120 PFP, 2.1 × 100 mm, 2.7 µm.

• Column Temperature: 40°C.

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

• Injection Volume: 2.0 µL.

Table 1: UPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	0.40	95	5	Initial
0.5	0.40	95	5	Isocratic Hold
3.0	0.40	10	90	Linear Gradient
4.0	0.40	10	90	Column Wash
4.1	0.40	95	5	Re-equilibration
5.0	0.40	95	5	End

Mass Spectrometry Logic and MRM Transitions

In the collision cell, the protonated precursor ion ([M+H]⁺ at m/z 196.2) undergoes Collision-Induced Dissociation (CID). The most thermodynamically favorable fragmentation pathway is the inductive cleavage of the C-N bond linking the bulky alkyl group. The pentan-3-yl group is eliminated as an alkene (pentene, -70 Da), yielding the primary aniline core fragment at m/z 126.1. A secondary, higher-energy fragmentation involves the subsequent loss of ammonia (-17 Da) from the aniline core, yielding a qualifier ion at m/z 109.0.

Caption: Proposed CID fragmentation pathway for 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Target Compound	196.2	126.1	50	20	Quantifier
Target Compound	196.2	109.0	50	35	Qualifier
Internal Standard	201.2	131.1	50	20	IS Quantifier

Quantitative Data & Validation Summary

The method was validated according to standard bioanalytical guidelines (e.g., FDA/EMA), evaluating linearity, precision, accuracy, and matrix effects. The use of the PFP column combined with the optimized ESI+ MRM transitions resulted in a highly sensitive assay capable of trace quantification.

Table 3: Assay Validation Summary

Parameter	Experimental Result	Acceptance Criteria
Linear Dynamic Range	1.0 – 1000 ng/mL	R² > 0.995 (1/x² weighting)
Limit of Detection (LOD)	0.3 ng/mL	S/N ≥ 3
Limit of Quantification (LOQ)	1.0 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (RSD)	3.2% – 6.5%	≤ 15% RSD (≤ 20% at LOQ)
Inter-day Precision (RSD)	4.8% – 7.1%	≤ 15% RSD (≤ 20% at LOQ)
Mean Extraction Recovery	92.4% ± 4.1%	Consistent across QC levels
Matrix Effect	95.8% (Minimal suppression)	85% – 115%

References

• A Comparative Guide to HPLC Method Development for Purity Analysis of 3-Chloro-5-(4-fluorophenyl)aniline. BenchChem.
• Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundw
• A Comparative Guide to the Quantification of N-(2-Heptyl)
• Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Agilent Technologies.

Sources

• 1. d-nb.info [d-nb.info]
• 2. agilent.com [agilent.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline as a Strategic Intermediate in Agrochemical and Pharmaceutical Synthesis

Executive Summary & Strategic Rationale

The compound 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a highly specialized, multi-functional aromatic amine. It serves as a critical building block for the synthesis of next-generation agrochemicals and pharmaceutical scaffolds. The architectural design of this intermediate is highly deliberate, offering medicinal and agricultural chemists three distinct functional levers:

• The N-(pentan-3-yl) Group : Also known as a 1-ethylpropyl group, this bulky aliphatic chain provides precise steric shielding to the secondary amine. In biological systems, this steric bulk significantly retards cytochrome P450-mediated N-dealkylation, a common metabolic liability. It also optimizes the lipophilicity of the molecule for cuticular penetration in plants or membrane permeability in human cells ()[1].

• The 5-Fluoro Substituent : The strategic incorporation of a fluorine atom at the 5-position serves dual purposes. First, the exceptionally strong carbon-fluorine bond (approx. 116 kcal/mol) blocks oxidative metabolic degradation at that specific site. Second, fluorine's high electronegativity withdraws electron density from the aromatic ring, lowering the pKa of the aniline nitrogen and modulating target binding affinities ()[2].

• The 2-Methyl Group : Provides a secondary steric shield to the amine and acts as an electron-donating vector that counterbalances the fluorine, directing subsequent electrophilic aromatic substitutions (such as nitration) to specific regiochemical positions.

Physicochemical & Structural Profiling

Understanding the baseline metrics of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is essential for predicting its behavior in organic synthesis and biological systems.

Property	Value	Mechanistic Implication
Molecular Formula	C12H18FN	Defines the exact mass balance for stoichiometric calculations.
Molecular Weight	195.28 g/mol	Low molecular weight ensures downstream functionalized products remain well within Lipinski's Rule of 5.
LogP (Estimated)	3.8 - 4.2	High lipophilicity drives partitioning into lipid membranes and organic solvents ()[3].
Hydrogen Bond Donors	1 (Secondary Amine)	Capable of forming specific, directional hydrogen bonds with receptor active sites.
Hydrogen Bond Acceptors	1 (Fluorine)	Fluorine acts as a weak hydrogen bond acceptor, influencing molecular conformation ()[2].
Directing Groups	-NH(R) (Strong o/p), -CH3 (Weak o/p)	Directs electrophiles primarily to the C4 and C6 positions during functionalization.

Application Workflow 1: Synthesis of Fluorinated Dinitroaniline Herbicides

Context : Dinitroanilines, such as , are a heavily utilized class of selective herbicides that function by inhibiting cell division and elongation via microtubule assembly disruption[4]. By utilizing 5-fluoro-2-methyl-N-(pentan-3-yl)aniline as the starting intermediate, researchers can synthesize fluorinated pendimethalin analogues. The addition of fluorine increases the compound's thermal stability and resistance to oxidative environmental stresses, leading to longer-lasting field effects and lower required application rates ()[5].

Protocol: Electrophilic Aromatic Dinitration

• Preparation of the Nitrating Mixture : In a 250 mL round-bottom flask equipped with a magnetic stirrer and an ice bath, carefully add 10 mL of concentrated sulfuric acid (H₂SO₄, 98%). Slowly add 5 mL of fuming nitric acid (HNO₃, 90%) dropwise, maintaining the temperature below 5 °C to prevent uncontrolled thermal runaway.

• Substrate Addition : Dissolve 10 mmol (1.95 g) of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in 10 mL of glacial acetic acid. Add this solution dropwise to the nitrating mixture over 30 minutes. The strongly activating -NH(R) group directs the incoming nitro groups to the open ortho (C6) and para (C4) positions.

• Thermal Maturation : Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2 hours to ensure complete dinitration.

• Quenching and Workup : Pour the reaction mixture over 100 g of crushed ice. The fluorinated dinitroaniline product will precipitate as a yellow/orange solid. Filter under vacuum, wash with cold water until the filtrate is pH neutral, and recrystallize from ethanol.

Self-Validating System (Analytical Check)

The success of this protocol is self-validated via ¹H-NMR spectroscopy. In the starting material, multiple aromatic protons are visible. Following successful dinitration at C4 and C6, only the C3 proton remains on the aromatic ring. The ¹H-NMR spectrum will show a distinct, single aromatic proton signal that is split into a doublet by the adjacent C5-fluorine atom ( 3JHF​≈8−10 Hz). If a multiplet is observed in the aromatic region, the nitration is incomplete.

Synthetic workflow for fluorinated dinitroaniline herbicides.

Application Workflow 2: Pharmaceutical Benzimidazole Scaffold Generation

Context : The benzimidazole ring is a privileged pharmacophore found in numerous FDA-approved drugs. The incorporation of fluorine into this scaffold is a proven strategy to enhance metabolic stability and bioavailability, with fluorinated drugs now representing approximately 30% of recent approvals ()[3]. 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is perfectly primed for conversion into a highly substituted benzimidazole.

Protocol: Stepwise Cyclization

• Regioselective Mono-Nitration : Under strictly controlled, mild conditions (e.g., using copper(II) nitrate in acetic anhydride at -10 °C), the aniline is mono-nitrated predominantly at the C6 position (ortho to the amine).

• Catalytic Hydrogenation : Transfer the purified 6-nitro intermediate to a Parr hydrogenation vessel. Dissolve in methanol and add 10% Pd/C catalyst (10 wt%). Pressurize with H₂ gas (40 psi) and agitate for 4 hours at room temperature. Filter through a pad of Celite to remove the catalyst, yielding the 1,2-diamine intermediate.

• Cyclization : Dissolve the diamine in excess triethyl orthoformate (acting as both reagent and solvent). Add a catalytic amount of p-toluenesulfonic acid (p-TSA). Reflux at 140 °C for 3 hours. The diamine condenses with the orthoester to form the imidazole ring, yielding a 1-(pentan-3-yl)-4-fluoro-7-methyl-1H-benzo[d]imidazole scaffold.

Self-Validating System (Analytical Check)

¹⁹F-NMR is the optimal self-validating tool for this workflow. Because the fluorine atom is highly sensitive to changes in the electronic environment of the aromatic ring, its chemical shift will distinctly change at each step. The transition from the electron-withdrawing nitro group to the electron-donating amine, and finally to the fused imidazole ring, will produce three entirely distinct, non-overlapping ¹⁹F signals, allowing researchers to monitor reaction progress and purity without complex chromatography.

Stepwise generation of a fluorinated benzimidazole pharmaceutical scaffold.

References

• Title : N-(Pentan-3-yl)aniline | C11H17N | CID 12466389 Source : PubChem - NIH URL :[Link]

• Title : Pendimethalin Source : Wikipedia URL : [Link]

• Title : Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments Source : ResearchGate URL :[Link]

• Title : Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications Source : Royal Society of Chemistry (RSC) URL : [Link]

Sources

• 1. N-(Pentan-3-yl)aniline | C11H17N | CID 12466389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D6RA01711H [pubs.rsc.org]
• 3. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 4. Pendimethalin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

high-performance liquid chromatography (HPLC) method for 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantification of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. This compound, a substituted aniline derivative, is representative of intermediates used in the synthesis of pharmaceuticals and other specialty chemicals.[1] Ensuring its purity is critical for the quality and safety of final products.[2] The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a buffered aqueous mobile phase, providing excellent resolution and peak symmetry. This document provides a foundational protocol for researchers, quality control analysts, and drug development professionals, grounded in established chromatographic principles and regulatory expectations for analytical method validation.

Introduction and Scientific Background

5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a complex aniline derivative featuring substitutions on both the aromatic ring and the amine nitrogen. Such compounds are pivotal building blocks in organic synthesis.[3] The presence of a fluorine atom, a methyl group, and a moderately large N-alkyl group imparts specific physicochemical properties that dictate its chromatographic behavior. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for assessing the purity of such non-volatile, thermally sensitive compounds, offering high resolution and sensitivity.[4]

This guide explains the causality behind the selected analytical strategy, focusing on a reversed-phase method that is both scientifically sound and aligned with the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH).[5][6]

Principle of Separation: A Mechanistic View

The separation of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is achieved via reversed-phase chromatography, a technique that separates molecules based on their hydrophobicity.[7]

• Analyte Properties: The target molecule has significant non-polar character due to the benzene ring, the 2-methyl group, and particularly the N-pentan-3-yl substituent. The fluorine atom and the secondary amine group introduce some polarity.

• Stationary Phase Interaction: A non-polar C18 (octadecylsilane) stationary phase is employed. The hydrophobic N-pentan-3-yl and methyl-substituted aromatic core of the analyte will have a strong affinity for the C18 chains via van der Waals forces.[7]

• Mobile Phase Interaction: A polar mobile phase, consisting of water and a miscible organic solvent like acetonitrile, is used. The analyte is less soluble in the mobile phase than it is adsorbed to the stationary phase. By gradually increasing the concentration of the organic solvent (gradient elution), the mobile phase becomes more non-polar, which weakens the interaction between the analyte and the stationary phase, causing it to elute from the column.[8]

• Role of pH: Aniline derivatives are basic. At neutral or high pH, the free amine can interact with residual, acidic silanol groups on the silica-based stationary phase, leading to poor peak shape (tailing). By acidifying the mobile phase (e.g., with formic or phosphoric acid), the amine nitrogen is protonated. This consistent positive charge minimizes silanol interactions and results in a sharp, symmetrical chromatographic peak.[8]

Caption: Analyte partitioning in reversed-phase HPLC.

Detailed Methodology and Experimental Protocol

This section provides a comprehensive, step-by-step protocol. Adherence to Good Laboratory Practices (GLP) is assumed.

Instrumentation and Materials

• HPLC System: An HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Chromatography Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended as a starting point.[2]

• Chemicals and Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Formic Acid (or Phosphoric Acid, HPLC Grade)

  • 5-fluoro-2-methyl-N-(pentan-3-yl)aniline reference standard

  • Methanol (HPLC Grade, for cleaning)

• Labware: Volumetric flasks, pipettes, autosampler vials, 0.45 µm syringe filters.

Chromatographic Conditions

All quantitative data and experimental parameters are summarized in the table below for clarity.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides strong hydrophobic retention necessary for the N-alkylated aniline.[8]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure consistent protonation of the analyte, improving peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a strong organic modifier providing good peak resolution for aromatic compounds.
Gradient Program	Time (min)	%B
0.0	40
20.0	95
25.0	95
25.1	40
30.0	40
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency.
Column Temperature	30 °C	Ensures reproducible retention times by controlling viscosity and mass transfer kinetics.
Detection Wavelength	240 nm (or PDA 200-400 nm)	Aniline derivatives exhibit UV absorbance; 240 nm is a good starting point. A PDA detector allows for selection of the absorbance maximum.[9][10]
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Diluent	Acetonitrile/Water (50:50, v/v)	Ensures sample solubility and compatibility with the initial mobile phase conditions.

Preparation of Solutions

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask containing HPLC-grade water. Bring to volume and mix thoroughly.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to a 1 L volumetric flask containing HPLC-grade acetonitrile. Bring to volume and mix.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (e.g., 50 µg/mL): Pipette 2.5 mL of the stock solution into a 50 mL volumetric flask and dilute to volume with the diluent. This concentration may be adjusted to suit the expected sample concentration.

• Sample Solution: Prepare the sample by dissolving it in the diluent to achieve an expected concentration within the linear range of the method (e.g., 50 µg/mL).

Experimental Protocol Workflow

Caption: General experimental workflow for HPLC analysis.

Step-by-Step Procedure:

• System Preparation:

  • Degas the prepared mobile phases using sonication or an online degasser.[11]

  • Purge the pump lines to remove any air bubbles.

  • Equilibrate the column with the initial mobile phase conditions (40% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability:

  • Inject the working standard solution five or six times consecutively.

  • Verify that the system suitability requirements are met (see Section 4).

• Sample Analysis:

  • Filter all sample and standard solutions through a 0.45 µm syringe filter into autosampler vials.[11]

  • Place the vials in the autosampler tray.

  • Run the pre-defined analytical sequence.

• Data Processing:

  • Identify the analyte peak in the sample chromatograms by comparing its retention time to that of the reference standard.

  • Integrate the peak area of the analyte in all chromatograms.

  • Calculate the concentration of the analyte in the sample using the response from the standard of a known concentration.

Method Validation and System Suitability

For use in a regulated environment, such as drug development, this analytical method must be validated to demonstrate its fitness for purpose.[12][13] The validation should be conducted in accordance with ICH Q2(R2) guidelines.[5][6]

Core Validation Parameters

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities or degradation products. This is often demonstrated using forced degradation studies.[2]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish the linear range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by analyzing a sample with a known concentration or through recovery studies on a spiked placebo.

• Precision: Assessed at two levels:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH, column temperature, flow rate).[5]

System Suitability Testing (SST)

SST is an integral part of the analytical procedure and is performed before analyzing any samples to ensure the chromatographic system is performing adequately.[14]

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (Asymmetry)	≤ 2.0	Ensures peak symmetry, indicating good chromatographic performance.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=5 or 6 injections)	Demonstrates the precision of the injection and detection system.

Conclusion

The reversed-phase HPLC method detailed in this application note provides a reliable and robust framework for the analysis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. The use of a C18 column with a gradient elution of acidified acetonitrile and water ensures excellent separation and peak shape. By explaining the scientific rationale behind the methodological choices and grounding the protocol in established validation principles, this guide serves as an authoritative resource for scientists in research, development, and quality control environments.

References

• Benchchem. (n.d.). Application Note: HPLC Analysis of Long-Chain N-Alkylanilines.

• U.S. Food and Drug Administration. (2014). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from FDA. [Link]

• NorthEast BioLab. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from NorthEast BioLab. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from FDA. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from ICH. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from FDA. [Link]

• Charde, M. S., et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Journal of Liquid Chromatography & Related Technologies. [Link]

• Siahmed, K., et al. (2017). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Advances. [Link]

• Patel, K. et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Aniline and Its Derivatives.
• Benchchem. (n.d.). A Comparative Guide to HPLC Method Development for Purity Analysis of 3-Chloro-5-(4-fluorophenyl)aniline.
• Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of Aniline and its Derivatives.

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from Pharmaguideline. [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Retrieved from Phenomenex. [Link]

• Benchchem. (n.d.). Application Notes and Protocols for the Analysis of Substituted Anilines by HPLC and GC-MS.

• Bechtold, T., & Turcanu, A. (2021). Quantification of aniline and N-methylaniline in indigo. Scientific Reports. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from Lab Manager. [Link]

• Taylor & Francis Online. (2010). Determination of Aniline Derivatives in Water Samples by High Performance Liquid Chromatography Coupled with On-Line Flow Injection Preconcentration. [Link]

• ResearchGate. (2009). UV-visible spectra of aniline (a), o-toluidine (b) and o-anisidine (c).... Retrieved from ResearchGate. [Link]

• Kumler, W. D. (1946). The Absorption Spectra of Some Para Substituted Aniline Derivatives. The Presence of x' Bands. Journal of the American Chemical Society. [Link]

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• Benchchem. (n.d.). Application Notes and Protocols for N-Alkylation of Anilines with Long-Chain Alcohols.

• RSC Publishing. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. [Link]

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The Strategic Role of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline in the Synthesis of Advanced Dinitroaniline Herbicides

Introduction: The Imperative for Innovation in Herbicide Design

The global agricultural sector is in a perpetual quest for more effective and selective herbicides to ensure food security while minimizing environmental impact. Fluorinated anilines have emerged as pivotal building blocks in the synthesis of modern agrochemicals, offering enhanced biological efficacy, metabolic stability, and target specificity.[1][2] The strategic incorporation of fluorine into an active ingredient can significantly modulate its physicochemical properties, leading to improved performance in the field.[3] This document provides a comprehensive guide to the application of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline as a key intermediate in the synthesis of a novel dinitroaniline herbicide, leveraging established principles of herbicide chemistry and design.

The dinitroaniline class of herbicides has been a mainstay in weed management for decades, prized for their pre-emergent control of annual grasses and certain broadleaf weeds.[4] These herbicides function by inhibiting cell division and elongation in susceptible plants.[4] By rationally designing a new dinitroaniline herbicide based on the 5-fluoro-2-methyl-N-(pentan-3-yl)aniline scaffold, we can hypothesize the creation of a product with an optimized performance profile.

Hypothetical Target Agrochemical: "Fluopendi," a Next-Generation Dinitroaniline Herbicide

Drawing inspiration from the structure of the commercial herbicide pendimethalin, we propose the synthesis of "Fluopendi" (Systematic name: N-(1-ethylpropyl)-5-fluoro-4,6-dinitro-2-methylaniline), a novel dinitroaniline herbicide. The rationale for this target molecule is as follows:

• Dinitroaniline Core: The 2,6-dinitroaniline pharmacophore is essential for the herbicidal activity of this class of compounds.

• N-Alkyl Group: The N-(pentan-3-yl) group (also known as N-(1-ethylpropyl)) is a well-established lipophilic substituent that contributes to the soil mobility and biological uptake of the herbicide.[4]

• Fluorine Substitution: The fluorine atom at the 5-position is anticipated to enhance the metabolic stability of the molecule and potentially increase its intrinsic herbicidal activity.

• Methyl Group: The methyl group at the 2-position can influence the molecule's conformation and binding to its target site.

Synthetic Pathway Overview

The synthesis of "Fluopendi" from 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is a straightforward yet critical process involving the nitration of the aniline ring. This reaction must be carefully controlled to achieve the desired dinitration at the positions ortho and para to the activating amino group, which are also activated by the methyl group and deactivated by the fluorine atom.

Caption: Synthetic workflow for "Fluopendi".

Experimental Protocol: Synthesis of "Fluopendi"

This protocol details the laboratory-scale synthesis of "Fluopendi" from 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Materials and Reagents:

Reagent	Purity	Supplier
5-fluoro-2-methyl-N-(pentan-3-yl)aniline	98%	Acquired
Sulfuric acid (H₂SO₄)	98%	Standard vendor
Nitric acid (HNO₃)	70%	Standard vendor
Dichloromethane (CH₂Cl₂)	ACS Grade	Standard vendor
Sodium bicarbonate (NaHCO₃)	ACS Grade	Standard vendor
Anhydrous magnesium sulfate (MgSO₄)	ACS Grade	Standard vendor
Ethanol (EtOH)	95%	Standard vendor

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 10.0 g (0.048 mol) of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline to 50 mL of concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly adding 8.5 mL (0.20 mol) of 70% nitric acid to 15 mL of concentrated sulfuric acid, while cooling in an ice bath.

• Nitration: Slowly add the nitrating mixture dropwise to the stirred aniline solution, maintaining the reaction temperature between 0 and 10 °C. The addition should take approximately 1 hour.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 5-10 °C for an additional 2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate (9:1) mobile phase.

• Workup: Once the reaction is complete, pour the reaction mixture slowly over 200 g of crushed ice with vigorous stirring. A yellow-orange precipitate will form.

• Extraction: Extract the product with three 50 mL portions of dichloromethane.

• Neutralization and Drying: Combine the organic extracts and wash them with 50 mL of a saturated aqueous sodium bicarbonate solution, followed by 50 mL of brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product. Recrystallize the crude product from ethanol to obtain pure "Fluopendi" as a yellow crystalline solid.

Quantitative Data and Characterization

Parameter	Expected Value
Yield	80-90%
Melting Point	60-65 °C (estimated)
Molecular Formula	C₁₃H₁₈FN₃O₄
Molecular Weight	315.30 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ (ppm) consistent with the proposed structure
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm) consistent with the proposed structure
Purity (by HPLC)	>98%

Mechanism of Action and Biological Activity

"Fluopendi," as a member of the dinitroaniline class of herbicides, is expected to exert its herbicidal effects by inhibiting microtubule formation in plant cells. This disruption of microtubule dynamics interferes with cell division (mitosis) and cell elongation, ultimately leading to the death of susceptible weeds, particularly during germination and early seedling growth. The presence of the fluorine atom may enhance the binding affinity of the molecule to its target protein, tubulin, or reduce its susceptibility to metabolic degradation by the plant, thereby increasing its overall efficacy.

Caption: Proposed mechanism of action for "Fluopendi".

Conclusion and Future Perspectives

5-fluoro-2-methyl-N-(pentan-3-yl)aniline represents a valuable and strategically designed intermediate for the synthesis of novel agrochemicals. The proposed synthesis of "Fluopendi" illustrates a rational approach to herbicide design, leveraging the known benefits of the dinitroaniline pharmacophore and the unique properties imparted by fluorination. Further research should focus on the optimization of the synthetic protocol for large-scale production and comprehensive biological evaluation of "Fluopendi" to determine its herbicidal spectrum, crop selectivity, and environmental profile. The principles outlined in this guide can serve as a template for the development of a new generation of high-performance agrochemicals.

References

• Reaction Chemistry & Engineering. Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform. RSC Publishing.

• Benchchem. A Head-to-Head Comparison of Boscalid Synthesis Routes for Researchers.

• Synthesis and process optimization of Boscalid by catalyst Pd-PEPPSI-IPrDtBu-An. (2021, January 11).

• RSC Publishing. A novel process concept for the three step Boscalid® synthesis.

• Wikipedia. Boscalid.

• Benchchem. Application Notes and Protocols: 3-Chloro-4-fluoroaniline in the Agrochemical Industry.

• NINGBO INNO PHARMCHEM CO.,LTD. Enhancing Crop Protection: The Role of 5-Fluoro-2-methylaniline in Agrochemicals.

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. (2021). Chinese Chemical Letters.

• ACS Publications. Novel Fluorinated Aniline Anthranilic Diamides Improved Insecticidal Activity Targeting the Ryanodine Receptor. Journal of Agricultural and Food Chemistry.

• PubMed. Novel Fluorinated Aniline Anthranilic Diamides Improved Insecticidal Activity Targeting the Ryanodine Receptor.

• Google Patents. US7154006B2 - Preparation of fluorinated anilines.

• NCBI. 67550088 - MeSH Result.

• EvitaChem. 3-fluoro-5-methyl-N-(pentan-3-yl)aniline.

• Benchchem. Application Notes and Protocols: 5-Chloro-2-fluoropyridin-3-amine in Agrochemical Synthesis.

• ResearchGate. ChemInform Abstract: Reaction of Perfluoro-2-methylpent-2-ene and Perfluoro-5-azanon-4-ene with Aniline and Its Derivatives.

• DR JCR BIO. des chloro phenyl Boscalid; N-Biphenyl-2-yl-2-chloro-nicotinamide; 57841-47-1.

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. (2021).

• ACS Publications. Discovery of Novel Nicotinamide Derivatives by a Two-Step Strategy of Azo-Incorporating and Bioisosteric Replacement. Journal of Agricultural and Food Chemistry.

• Echemi. 2-Chloro-N-(4'-chloro-[1,1'-biphenyl]-2-yl)nicotinamide,Boscalid.

• ResearchGate. Nicotinamide as a biostimulant improves soybean growth and yield.

• Wikipedia. Pendimethalin.

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Application Note: Advanced Protocols for the N-Alkylation of 5-Fluoro-2-methylaniline

Executive Summary

5-Fluoro-2-methylaniline is a highly versatile building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced materials[1]. The functionalization of its primary amine via N-alkylation is a critical step in drug discovery, particularly in the development of targeted therapies such as CCR8 antagonists[2]. However, achieving high chemoselectivity (mono-alkylation vs. over-alkylation) requires a deep understanding of the substrate's unique steric and electronic properties. This application note details field-proven methodologies for the selective N-alkylation of 5-fluoro-2-methylaniline, contrasting direct nucleophilic substitution with reductive amination.

Mechanistic Insights: Steric and Electronic Interplay

The reactivity of 5-fluoro-2-methylaniline is governed by two competing structural features:

• Steric Hindrance (ortho-Methyl Group): The methyl group at the 2-position creates significant steric bulk around the nucleophilic nitrogen. While this heavily impedes direct SN2 alkylation with secondary or branched electrophiles, it acts as a strategic advantage during reductive amination by destabilizing the formation of a tertiary amine, thereby naturally preventing N,N-dialkylation[3].

• Electronic Deactivation (meta-Fluoro Group): The highly electronegative fluorine atom at the 5-position exerts an electron-withdrawing inductive effect (-I). Because it is positioned meta to the amine, it does not participate in resonance donation, resulting in a net decrease in the electron density of the nitrogen lone pair. This reduced nucleophilicity mandates the use of catalytic acid in imine formation or elevated temperatures in direct alkylation[4].

Reaction Pathways

Reaction pathways for the N-alkylation of 5-fluoro-2-methylaniline.

Experimental Methodologies

Protocol A: Borch Reductive Amination (Highly Selective Mono-Alkylation)

Target: 5-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline[3] Causality & Design: Reductive amination is the premier choice for mono-alkylation. The reaction leverages the condensation of the aniline with an aldehyde to form a transient Schiff base (imine)[5]. Sodium triacetoxyborohydride (NaBH(OAc)3) is selected over stronger reductants because it selectively reduces the protonated imine without reducing the unreacted aldehyde, ensuring a clean reaction profile[5],[3].

Step-by-Step Procedure:

• Imine Formation: To a dry round-bottom flask, add 5-fluoro-2-methylaniline (10.0 mmol, 1.0 equiv) and thiophene-2-carbaldehyde (10.0 mmol, 1.0 equiv) in anhydrous dichloromethane (DCM, 30 mL)[3].

• Acid Catalysis: Add glacial acetic acid (1.0 - 2.0 equiv) to the solution. Rationale: The acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the deactivated amine[5].

• Equilibration: Stir the mixture at room temperature (20–25 °C) for 1–2 hours to ensure complete conversion to the imine intermediate.

• Reduction: Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)3, 12.0 mmol, 1.2 equiv)[3]. Rationale: Portion-wise addition controls the mild exothermic release and prevents localized depletion of the reductant.

• Monitoring: Stir for 4–12 hours at room temperature. Monitor the disappearance of the starting aniline via LC-MS or TLC.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3 (20 mL) to neutralize the acetic acid and destroy any excess reductant. Extract the aqueous layer with DCM (2 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the pure secondary amine.

Protocol B: Direct Nucleophilic Alkylation (SN2 Pathway)

Target: 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline[4] Causality & Design: Direct alkylation with a secondary halide (e.g., 3-bromopentane) is thermodynamically challenging due to the steric clash between the branched electrophile and the ortho-methyl group of the aniline. To overcome this high activation energy barrier, a polar aprotic solvent (DMF) and elevated temperatures are mandatory. A strong base (KOH or K2CO3) is required to scavenge the generated acid and drive the equilibrium forward[4].

Step-by-Step Procedure:

• Preparation: Dissolve 5-fluoro-2-methylaniline (10.0 mmol, 1.0 equiv) in anhydrous DMF (20 mL) in a pressure-resistant reaction vial[4].

• Base Addition: Add finely powdered anhydrous potassium hydroxide (KOH, 15.0 mmol, 1.5 equiv) or potassium carbonate (K2CO3, 20.0 mmol, 2.0 equiv). Stir for 15 minutes to form a uniform suspension[4].

• Electrophile Addition: Add 3-bromopentane (11.0 mmol, 1.1 equiv) dropwise. Rationale: A slight excess of the halide is used to compensate for potential elimination side-reactions (E2) typical of secondary halides under basic conditions.

• Heating: Heat the reaction mixture to 90–100 °C under an inert nitrogen atmosphere. Rationale: Elevated temperatures provide the kinetic energy required to overcome the severe steric hindrance at the SN2 transition state[4].

• Monitoring: Stir for 12–18 hours. Monitor closely via LC-MS to balance product formation against the risk of N,N-dialkylation.

• Workup: Cool to room temperature and dilute with ethyl acetate (50 mL). Wash the organic layer extensively with distilled water (3 x 30 mL) to remove the DMF and inorganic salts.

• Purification: Dry over anhydrous MgSO4, filter, concentrate, and purify via column chromatography to isolate the mono-alkylated product.

Quantitative Data & Strategy Comparison

Parameter	Protocol A: Reductive Amination (Borch)	Protocol B: Direct N-Alkylation (SN2)
Electrophile	Aldehydes / Ketones	Primary / Secondary Alkyl Halides
Reagents	NaBH(OAc)3 or NaBH3CN, AcOH	K2CO3, KOH, or NaH
Solvent	DCM, DCE, or Methanol	DMF, Acetonitrile, or THF
Temperature	Room Temperature (20–25 °C)	Elevated (80–100 °C)
Chemoselectivity	Excellent (Strict Mono-alkylation)	Moderate (Risk of N,N-dialkylation)
Steric Tolerance	High (Imine formation is favored)	Low (SN2 heavily hindered by ortho-CH3)
Typical Yield	75% – 90%	40% – 65%

References

• Title: Discovery of a Potent and Selective CCR8 Small Molecular Antagonist IPG7236 for the Treatment of Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

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• 5. alfa-chemistry.com [alfa-chemistry.com]

Troubleshooting & Optimization

Technical Support Hub: Synthesis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Welcome to the dedicated technical support center for the synthesis of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific N-alkylation reaction. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis. Each issue is followed by potential causes and actionable solutions.

Issue 1: Low or No Product Yield

You've completed the reaction, but analysis (TLC, GC-MS) shows a low yield of the desired product or a significant amount of unreacted 5-fluoro-2-methylaniline.

Potential Causes & Solutions:

• Inadequate Base Strength or Solubility: The N-H bond of the aniline must be deprotonated to form the more nucleophilic anilide ion. If the base is too weak or not soluble in the reaction medium, the reaction will be sluggish or fail.

  • Solution: Switch to a stronger base. While common inorganic bases like K₂CO₃ can be used, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are often more effective.[1] Ensure the chosen base has some solubility or can function effectively as a suspension in your solvent.

• Competing E2 Elimination: The alkylating agent, likely a pentan-3-yl halide (e.g., 3-bromopentane), is a secondary halide. This structure is highly susceptible to E2 (bimolecular elimination) reactions, especially in the presence of a strong, sterically hindered base, which will produce pent-2-ene instead of the desired substitution product.[2][3][4]

  • Solution: Use a less sterically hindered, strong base like sodium hydride (NaH). Lowering the reaction temperature can also favor the SN2 substitution over the E2 elimination, as elimination reactions often have a higher activation energy.[5]

• Poor Leaving Group: The rate of the SN2 reaction is highly dependent on the quality of the leaving group on the alkylating agent.

  • Solution: If using 3-chloropentane, consider switching to 3-bromopentane or, ideally, 3-iodopentane. The order of leaving group ability is I⁻ > Br⁻ > Cl⁻.

• Reaction Temperature Too Low: While high temperatures can favor elimination, a temperature that is too low will result in a very slow reaction rate.

  • Solution: Gradually increase the reaction temperature while monitoring the reaction by TLC for the formation of both the product and any potential byproducts. A typical starting point for such alkylations is often in the range of 80-110°C, depending on the solvent and reagents.[6][7]

Issue 2: Presence of Multiple Spots on TLC Analysis

Your TLC plate shows the spot for the starting aniline, the desired product, and one or more additional spots, indicating the formation of side products.

Potential Causes & Solutions:

• Over-alkylation (Dialkylation): The most common side product is the tertiary amine, 5-fluoro-2-methyl-N,N-di(pentan-3-yl)aniline. The mono-alkylated product can be more nucleophilic than the starting aniline, leading to a second alkylation.[5][6][8]

  • Solution 1 (Stoichiometry Control): Use an excess of the aniline (e.g., 2-3 equivalents) relative to the alkylating agent. This statistically favors the alkylating agent reacting with the more abundant starting material.[5][6]

  • Solution 2 (Slow Addition): Add the alkylating agent slowly (e.g., via a syringe pump) to the reaction mixture. This maintains a low concentration of the alkylating agent, reducing the probability of the product reacting a second time.[6]

• Formation of Elimination Product: As mentioned in Issue 1, pent-2-ene can be formed. While volatile, it may be observed in GC-MS analysis of the crude reaction mixture.

  • Solution: Employ the strategies outlined in Issue 1 to favor substitution over elimination (e.g., choice of base, lower temperature).

• Oxidation of Aniline: Aniline and its derivatives are susceptible to oxidation, which can form colored impurities, especially if the reaction is run at high temperatures or exposed to air for extended periods.[5]

  • Solution: Run the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure solvents are properly degassed if necessary.

Issue 3: Product is a Sticky Oil and Difficult to Purify

You have isolated a crude product, but it is a dark, viscous oil that is challenging to purify by column chromatography or crystallization.

Potential Causes & Solutions:

• Presence of Quaternary Ammonium Salts: If over-alkylation proceeds further, it can form a quaternary ammonium salt, which is ionic and often results in oily or tarry residues.

  • Solution: During the aqueous workup, ensure the pH is appropriately adjusted. A thorough wash with a saturated sodium bicarbonate solution and then brine can help remove some of these highly polar byproducts.[7]

• Similar Polarity of Products: The desired mono-alkylated product and the over-alkylated tertiary amine can have very similar polarities, making separation by column chromatography difficult.[6][9]

  • Solution: Use a long chromatography column with a shallow solvent gradient (e.g., starting with a very low percentage of ethyl acetate in hexanes and increasing it very slowly). This will improve the resolution between the spots.

• Residual Base or Salts: Inorganic salts from the base can contaminate the product.

  • Solution: After quenching the reaction, perform a thorough aqueous workup. This typically involves diluting with an organic solvent (like ethyl acetate), washing with water, then a mild acidic solution (if the product is base-stable) to remove unreacted aniline, followed by a base wash (like NaHCO₃ solution), and finally a brine wash to remove residual water and salts before drying.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best base and solvent combination for this N-alkylation?

A1: There is no single "best" combination, as it often requires optimization. However, a good starting point is a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic polar solvent like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).[10] This combination effectively deprotonates the aniline while minimizing the risk of the solvent participating in the reaction. The choice of base and solvent can significantly impact the reaction's success.[1]

Base	Solvent	Advantages	Disadvantages
NaH	DMF, THF	Strong base, high yields often possible.[10]	Flammable solid, requires inert atmosphere.
K₂CO₃	Acetonitrile, DMF	Inexpensive, easier to handle than NaH.	May be too weak, leading to slow or incomplete reaction.
t-BuOK	THF, Toluene	Very strong base.[1]	Can strongly promote E2 elimination due to steric bulk.[4]

Q2: My starting material, 5-fluoro-2-methylaniline, is a dark liquid. Does it need to be purified before use?

A2: Yes. Anilines are prone to air oxidation, which causes the dark color.[5] While some minor discoloration may be acceptable, significant darkening suggests the presence of impurities that can interfere with the reaction. It is highly recommended to purify the starting material, for example, by vacuum distillation or by passing it through a short plug of silica gel or activated carbon before use.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most common and effective method. Use a solvent system that gives good separation between your starting material and the expected product (e.g., 10-20% ethyl acetate in hexanes). Stain the TLC plate with a potassium permanganate (KMnO₄) stain, as anilines are readily oxidized and will show up as yellow/brown spots. The product, being a secondary amine, will also stain. Unreacted alkyl halide will not be visible with this stain.

Q4: Can I use a pentan-3-ol and a "borrowing hydrogen" catalyst instead of a pentan-3-yl halide?

A4: Yes, this is an excellent and increasingly popular alternative. The "borrowing hydrogen" or "hydrogen autotransfer" methodology uses an alcohol as the alkylating agent in the presence of a transition metal catalyst (e.g., based on Ru, Ir, or Ni).[10][11][12] This method is considered greener as the only byproduct is water.[12] It avoids the use of alkyl halides and often shows high selectivity for mono-alkylation.[10]

Visualizing Reaction Pathways and Troubleshooting

To better understand the chemistry, the following diagrams illustrate the desired reaction versus the primary side reactions and a logical workflow for troubleshooting.

Caption: A troubleshooting workflow for the N-alkylation reaction.

Experimental Protocols

General Protocol for N-Alkylation

This is a representative protocol and may require optimization.

• To an oven-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-fluoro-2-methylaniline (1.0 eq).

• Purge the flask with an inert gas (e.g., Argon or Nitrogen).

• Add anhydrous solvent (e.g., DMF, 10 mL per mmol of aniline).

• Cool the mixture in an ice bath (0 °C) and add the base (e.g., NaH, 1.2 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature.

• Add the alkylating agent (e.g., 3-bromopentane, 1.1 eq) dropwise via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor by TLC.

• Upon completion, cool the reaction to room temperature and cautiously quench by slowly adding water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3x volume of aqueous).

• Combine the organic layers, wash with water, then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography. [7][13]

References

• Wikipedia. (2024). Aniline. Retrieved from [Link]

• Organic Chemistry Portal. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Retrieved from [Link]

• Fernández, I., & Bickelhaupt, F. M. (2014). Understanding E2 versus SN2 Competition under Acidic and Basic Conditions. PMC. Retrieved from [Link]

• Google Patents. (1991). US5030759A - Selective N-alkylation of aniline in the presence of zeolite catalysts.

• Royal Society of Chemistry. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. PMC. Retrieved from [Link]

• American Chemical Society. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. Retrieved from [Link]

• TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]

• Royal Society of Chemistry. (2025). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. New Journal of Chemistry. Retrieved from [Link]

• Fuxin Huisheng Trading Co., LTD. (n.d.). 5-Fluoro-2-methylaniline. Retrieved from [Link]

• BYJU'S. (2022). SN1 SN2 E1 E2. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Reaction of Perfluoro-2-methylpent-2-ene and Perfluoro-5-azanon-4-ene with Aniline and Its Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. Retrieved from [Link]

• Google Patents. (2002). US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines.

• TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. Retrieved from [Link]

• Master Organic Chemistry. (2025). Wrapup: The Key Factors For Determining SN1/SN2/E1/E2. Retrieved from [Link]

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• 13. 5-Fluoro-2-methylaniline synthesis - chemicalbook [chemicalbook.com]

troubleshooting 5-fluoro-2-methyl-N-(pentan-3-yl)aniline purification by column chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges associated with the isolation of sterically hindered, secondary anilines.

Purifying 5-fluoro-2-methyl-N-(pentan-3-yl)aniline presents a unique set of chromatographic hurdles. While the bulky pentan-3-yl group and the ortho-methyl group provide steric shielding around the nitrogen, the secondary amine retains sufficient basicity and hydrogen-bonding capacity to interact deleteriously with standard stationary phases. Furthermore, the electron-withdrawing nature of the meta-fluoro group modulates the pKa, making its behavior on silica gel non-intuitive.

This guide provides a self-validating, causally driven troubleshooting framework to ensure high-recovery purification.

Diagnostic Workflow

Diagnostic logic for troubleshooting 5-fluoro-2-methyl-N-(pentan-3-yl)aniline chromatography.

Frequently Asked Questions & Troubleshooting Guides

Q1: My target compound is streaking severely across multiple fractions, resulting in poor recovery. Why is this happening, and how do I fix it? Causality: The most common cause of amine streaking on standard normal-phase silica gel is the interaction between the basic secondary amine of your product and the[1]. These acidic sites protonate the amine, leading to strong ionic retention and irreversible adsorption, which manifests as broad, tailing peaks. Solution: You must deactivate the acidic silanols. The standard and most effective practice is to introduce a basic modifier to the mobile phase. Adding 1–2% (v/v) triethylamine (TEA) to your eluent allows the TEA to outcompete the bulky aniline for the acidic binding sites, ensuring the target compound elutes as a sharp band[1]. If TEA is undesirable for downstream applications, switching to an eliminates the need for basic modifiers entirely, as the stationary phase is inherently less polar and basic[2].

Q2: I am seeing co-elution of my product with the primary aniline starting material (5-fluoro-2-methylaniline). How can I improve the resolution? Causality: Reductive amination or direct alkylation often leaves unreacted primary aniline. Because both the primary starting material and the secondary aniline product share the same fluorinated aromatic core, their polarities (and thus their Retention Factors, Rf) are frustratingly similar on bare silica. Solution: Relying solely on chromatography is inefficient here. Instead, utilize chemical scavenging. By treating the crude mixture with a sacrificial aldehyde (such as salicylaldehyde) during the workup, the primary amine selectively forms a, significantly altering its polarity and solubility[3]. The sterically hindered secondary amine (5-fluoro-2-methyl-N-(pentan-3-yl)aniline) cannot form an imine and remains unaffected. The resulting imine can be easily separated via a quick silica plug or precipitation, bypassing the need for a difficult chromatographic separation[3].

Q3: The compound seems to degrade or change color (darken) while on the column. Is this normal? Causality: Anilines are notoriously prone to oxidation. The high surface area of silica gel, combined with trace metals or dissolved oxygen in the eluents, can catalyze oxidative degradation into colored oligomers. The thermal effect of polar solvents binding to dry silica during column packing can also exacerbate this, so [4]. Solution: Always use slurry-packed columns to dissipate the heat of solvation. To prevent precipitation on the column, apply the crude material diluted in a low-polarity solvent that fully dissolves it, such as a [4]. Sparge your mobile phase solvents with argon for 15 minutes prior to use to remove dissolved oxygen.

Quantitative Data Presentation: Mobile Phase Modifiers

To aid in method development, below is a summary of typical mobile phase modifiers and their quantitative effects on the retention and peak shape of sterically hindered secondary anilines.

Modifier / Stationary Phase	Concentration	Mechanism of Action	Expected Outcome on Rf & Peak Shape
Triethylamine (TEA)	1.0 - 2.0% (v/v)	Competitively binds acidic silanols	Sharpens peaks; Rf increases by ~0.15 - 0.20
Ammonium Hydroxide	0.5 - 1.0% (v/v)	Neutralizes silica surface	Sharpens peaks; highly volatile, easy removal
Amine-Bonded Silica	N/A	Replaces silanols with primary amines	Excellent peak symmetry; no modifiers needed
Acetic Acid	1.0% (v/v)	Protonates amine (Counter-productive)	Exacerbates streaking; compound sticks to origin

Standardized Experimental Protocols

Protocol A: Preparation and Execution of TEA-Deactivated Silica Gel Chromatography

This protocol ensures a self-validating system where the column is pre-neutralized, preventing the target compound from ever encountering active acidic sites.

• Solvent Preparation: Prepare the desired mobile phase system (e.g., 95:5 Hexane:Ethyl Acetate). Add Triethylamine (TEA) to achieve a final concentration of 1% v/v (e.g., 10 mL TEA per 1 L of solvent). Mix thoroughly.

• Slurry Packing: Weigh the appropriate amount of standard silica gel (typically 30-50x the crude mass). In a beaker, create a uniform slurry using the TEA-modified mobile phase. Pour the slurry into the column and allow it to settle under gentle positive air pressure.

• Equilibration (Self-Validation Check): Pass at least 2 to 3 column volumes of the TEA-modified mobile phase through the packed bed. Causality Check: You must verify the eluent exiting the column is basic (pH > 8 via indicator paper) to confirm all acidic silanol sites are saturated with TEA before the sample is loaded.

• Sample Loading: Dissolve the crude 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in the minimum amount of a 1:1 toluene/cyclohexane mixture. Apply evenly to the top of the silica bed.

• Elution: Elute the column using the TEA-modified solvent. Monitor via TLC (ensure TLC plates are also pre-run or spotted with TEA to prevent diagnostic streaking).

• Post-Column Processing: Pool the product-containing fractions and concentrate under reduced pressure. To remove residual TEA, place the flask under high vacuum (0.1 mbar) for 4-6 hours.

Protocol B: Chemical Scavenging of Primary Amine Impurities

Use this protocol if persistent co-elution with 5-fluoro-2-methylaniline is observed during diagnostic TLC.

• Reaction Setup: Dissolve the crude reaction mixture (containing both primary and secondary anilines) in dichloromethane (DCM) or ethyl acetate (approx. 0.2 M concentration).

• Scavenger Addition: Add 1.2 equivalents of salicylaldehyde relative to the estimated molar amount of the primary amine impurity. Stir the mixture at room temperature for 2 hours.

• Validation (Self-Validation Check): Check the reaction progress by TLC. The primary amine spot must completely disappear, replaced by a highly non-polar, brightly colored (yellow) imine spot near the solvent front.

• Separation: Pass the mixture through a short pad of silica gel. First, elute with a non-polar solvent (e.g., 98:2 Hexane:EtOAc) to quickly wash away the non-polar imine. Then, increase the polarity (e.g., 85:15 Hexane:EtOAc with 1% TEA) to elute the pure 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. reddit.com [reddit.com]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of N-Pentylanilines

Welcome to the technical support center for the synthesis of N-pentylanilines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for optimizing reaction conditions and troubleshooting common issues encountered during these syntheses.

Introduction

N-pentylanilines are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials. Their synthesis, while conceptually straightforward, often presents challenges such as low yields, over-alkylation, and difficult purifications. This guide addresses these issues in a practical question-and-answer format, grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section directly addresses specific problems you may encounter during your experiments.

Issue 1: Low Conversion or Stalled Reaction

Question: My reaction shows low or no conversion of the starting aniline. What are the potential causes and how can I fix it?

Answer: Low conversion is a common problem that can often be traced back to a few key areas. A systematic approach is the best way to diagnose the issue.

• Catalyst Inactivity (for Cross-Coupling Reactions): In methods like the Buchwald-Hartwig amination, the palladium catalyst must be in the active Pd(0) state.[1][2]

  • Cause: The catalyst precursor (e.g., Pd(OAc)₂) may not have been fully reduced, or the active catalyst may have been poisoned by impurities (e.g., water, oxygen, or sulfur-containing compounds).

  • Solution:

    • Ensure Inert Atmosphere: Use Schlenk line or glovebox techniques to rigorously exclude air and moisture.[3] Degas solvents thoroughly.

    • Reagent Purity: Use high-purity, anhydrous reagents and solvents.

    • Catalyst Choice: Consider using a pre-formed Pd(0) catalyst or a more robust ligand system that promotes facile reduction and stabilizes the active catalyst.[4]

• Incomplete Imine Formation (for Reductive Amination): The initial condensation between aniline and valeraldehyde (pentanal) to form the N-pentyl-1-phenylmethanimine is a critical, equilibrium-driven step.[1][5]

  • Cause: The presence of water can hydrolyze the imine back to the starting materials.

  • Solution:

    • Anhydrous Conditions: Ensure all reagents and solvents are dry.

    • Water Removal: Employ a Dean-Stark apparatus or add molecular sieves to remove the water formed during the reaction, driving the equilibrium towards the imine product.

    • Acid/Base Catalysis: A catalytic amount of a mild acid (like p-toluenesulfonic acid) or a Brønsted acidic ionic liquid can facilitate imine formation.[6]

• Ineffective Reducing Agent (for Reductive Amination): The chosen reducing agent may not be suitable or may have degraded.

  • Cause: Sodium borohydride (NaBH₄) can sometimes reduce the aldehyde faster than the imine.[7] Older or improperly stored reducing agents lose potency.

  • Solution:

    • Use a Selective Reductant: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are generally more selective for reducing imines in the presence of aldehydes.[7]

    • Check Reagent Quality: Use a fresh bottle of the reducing agent.

Issue 2: Poor Selectivity and Formation of Byproducts

Question: I'm observing a significant amount of the N,N-dipentylaniline byproduct. How can I improve the selectivity for the desired mono-N-pentylaniline?

Answer: This is arguably the most common challenge in aniline N-alkylation. It occurs because the product, N-pentylaniline (a secondary amine), is often more nucleophilic and less sterically hindered than the starting aniline (a primary amine), making it prone to a second alkylation.[8][9]

Here are several strategies to enhance mono-alkylation selectivity:

• Stoichiometric Control: This is the most direct approach.

  • Action: Use a stoichiometric excess of aniline relative to the pentylating agent (e.g., 1-bromopentane or valeraldehyde). A 2:1 to 5:1 ratio of aniline to the alkylating agent is a good starting point. This statistically favors the reaction of the alkylating agent with the more abundant aniline.[8][9]

• Reaction Temperature:

  • Action: Lowering the reaction temperature can often favor mono-alkylation. The activation energy for the second alkylation may be higher, so reducing thermal energy can slow this undesired pathway more significantly than the first.[8][10]

• Slow Addition of the Alkylating Agent:

  • Action: Add the pentylating agent slowly to the reaction mixture over several hours using a syringe pump. This maintains a low instantaneous concentration of the electrophile, ensuring it is more likely to react with the excess aniline before it can react with the newly formed N-pentylaniline product.[10]

• Choice of Alkylating Agent:

  • "Borrowing Hydrogen" Methodology: Using 1-pentanol as the alkylating agent in a "borrowing hydrogen" or "hydrogen auto-transfer" reaction is an excellent green chemistry approach.[3][11] This method, often catalyzed by palladium or ruthenium complexes, generates the aldehyde in situ at a low concentration, inherently favoring mono-alkylation.[3][12]

The following table summarizes key strategies to control over-alkylation:

Strategy	Principle	Recommended Action
Stoichiometry	Statistical Probability	Use a 2:1 to 5:1 molar excess of aniline to the pentylating agent.[8]
Temperature	Kinetic Control	Lower the reaction temperature. Start at room temperature or 0 °C and slowly warm if necessary.
Slow Addition	Concentration Control	Add the pentylating agent dropwise or via syringe pump over an extended period.[10]
Reagent Choice	Reactivity Control	Use 1-pentanol with a suitable "borrowing hydrogen" catalyst (e.g., Pd/C).[3][12][13]

Question: Besides dialkylation, what are other common impurities and how can I identify them?

Answer:

• C-Alkylated Anilines: Under certain conditions, particularly at higher temperatures, the pentyl group can add to the aromatic ring, typically at the ortho and para positions.[8] This is more common in Friedel-Crafts type reactions but can occur as a side reaction in others.

• Hydrodehalogenation Byproducts (Buchwald-Hartwig): The aryl halide starting material can be reduced to the corresponding arene (e.g., bromobenzene to benzene). This is a known side reaction pathway.[1]

• Oxidized Impurities: Aniline and its derivatives can be sensitive to air and light, leading to the formation of colored, high-molecular-weight impurities.[8]

These impurities can be identified and quantified using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizing the Process: Diagrams and Workflows

A clear understanding of the reaction mechanism and troubleshooting logic is essential for success.

Troubleshooting Flowchart for Low Yield

This diagram provides a logical path for diagnosing the root cause of a low-yielding reaction.

Caption: A troubleshooting flowchart for common N-alkylation issues.

The Buchwald-Hartwig Amination Catalytic Cycle

Understanding the mechanism explains the critical role of each component.

Caption: The catalytic cycle for Buchwald-Hartwig amination.

Recommended Experimental Protocol: Reductive Amination

This protocol is designed for high selectivity towards mono-alkylation and is a reliable starting point.

Objective: To synthesize N-pentylaniline from aniline and valeraldehyde.

Materials:

• Aniline (2.0 eq)

• Valeraldehyde (Pentanal) (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, ~5 mol%)

• Round-bottom flask, magnetic stirrer, inert gas supply (N₂ or Ar)

Procedure:

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add aniline (2.0 eq) and anhydrous DCM. Stir the solution at room temperature.

• Aldehyde Addition: Add valeraldehyde (1.0 eq) dropwise to the stirred solution.

• Imine Formation: Add a catalytic amount of acetic acid. Allow the mixture to stir at room temperature for 1-2 hours to facilitate imine formation. You can monitor this step by TLC or GC-MS.

• Reduction: Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. An exotherm may be observed.

• Reaction: Allow the reaction to stir at room temperature overnight (12-18 hours).

• Work-up:

  • Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product is often a mixture of N-pentylaniline, unreacted aniline, and minor impurities. Purify via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure product.[14]

References

• ChemRxiv. (n.d.). An Overview of Palladium-Catalyzed N-alkylation Reactions. ChemRxiv. Retrieved from [Link]

• Bobbink, M. L., et al. (2013). An Efficient Palladium-Catalyzed N-Alkylation of Amines Using Primary and Secondary Alcohols.

• Linciano, P., et al. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Organic Chemistry Portal. Retrieved from [Link]

• Wikipedia. (n.d.). Aniline. Wikipedia. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• Shi, F., et al. (2011). Palladium catalyzed N-alkylation of amines with alcohols. Tetrahedron Letters, 52(49), 6543-6547.

• ResearchGate. (2025). An Efficient Palladium-Catalyzed N-Alkylation of Amines Using Primary and Secondary Alcohols | Request PDF. ResearchGate. Retrieved from [Link]

• ResearchGate. (2021). Catalytic N-Alkylation of Anilines. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• SciSpace. (n.d.). Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. SciSpace. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. chemistry.mdma.ch [chemistry.mdma.ch]
• 13. chemrxiv.org [chemrxiv.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

degradation pathways of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Welcome to the Technical Support Center for 5-fluoro-2-methyl-N-(pentan-3-yl)aniline . This portal is designed for analytical chemists, toxicologists, and drug development professionals working with this specific fluorinated secondary aniline building block. Below, you will find mechanistic insights, troubleshooting FAQs, self-validating protocols, and quantitative stability data to support your experimental workflows.

Mechanistic Overview: Degradation Pathways

Understanding the structural vulnerabilities of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is critical for predicting its behavior in stability assays, soil degradation studies, and microsomal incubations.

The strongly electron-withdrawing fluorine atom at the 5-position deactivates the aromatic ring toward electrophilic aromatic substitution (such as ring hydroxylation). Consequently, environmental and enzymatic degradation is heavily shunted toward the alkyl substituents[1]. The primary degradation routes include:

• N-Dealkylation (Primary Pathway): Cytochrome P450 enzymes and soil microbes catalyze the removal of the pentan-3-yl group. This proceeds via a C(α)−H hydrogen atom abstraction mechanism rather than a single-electron transfer (SET)[2]. This abstraction forms an unstable hemiaminal intermediate that rapidly hydrolyzes into 5-fluoro-2-methylaniline and pentan-3-one [1].

• Benzylic Oxidation: The 2-methyl group is susceptible to oxidation, forming a benzylic alcohol, which can further oxidize to an aldehyde or carboxylic acid.

• Oxidative Coupling: Once dealkylated, the primary aniline (5-fluoro-2-methylaniline) can undergo oxidative coupling to form azo dimers or polymeric degradants, particularly in the presence of peroxidases or under heavy UV stress[3].

Major .

Troubleshooting & FAQs

Q: During in vitro microsomal stability assays, we observe a rapid depletion of the parent compound but poor mass balance. Where is the compound going? A: The compound is likely undergoing rapid N-dealkylation. The cleavage of the pentan-3-yl group results in a mass shift of -70 Da, yielding 5-fluoro-2-methylaniline. If your LC-MS/MS method only monitors the parent transition (m/z ~196), you will lose mass balance. Furthermore, the resulting primary aniline is highly reactive and can undergo oxidative coupling to form dimers that irreversibly bind to microsomal proteins[3]. Actionable Fix: Update your MRM transitions to monitor m/z 126 (5-fluoro-2-methylaniline) and use a harsh extraction solvent (e.g., acidified acetonitrile) to disrupt protein binding.

Q: We detect a +16 Da degradant in our forced oxidation ( H2​O2​ ) studies. Is this an N-oxide or a benzylic alcohol, and how do we differentiate them? A: Both pathways are possible. While tertiary anilines readily form N-oxides, secondary anilines like 5-fluoro-2-methyl-N-(pentan-3-yl)aniline often undergo benzylic oxidation at the 2-methyl position. To differentiate them, rely on MS/MS fragmentation: a benzylic alcohol will typically show a characteristic neutral loss of water (-18 Da) during collision-induced dissociation (CID), whereas an N-hydroxylamine or N-oxide will exhibit different fragmentation patterns or undergo thermal degradation in the electrospray ionization (ESI) source[2].

Q: Why does the compound appear completely stable in acidic/basic aqueous buffers but degrades rapidly in soil? A: The N-alkyl linkage is highly resistant to simple hydrolytic cleavage under standard pH ranges (pH 2–10)[3]. However, in soil, microbial consortia (including Bacillus and Pseudomonas species) secrete specific oxidoreductases that actively catalyze the N-dealkylation and aromatic ring modification[1].

Experimental Protocols: Self-Validating Forced Degradation Assay

To accurately map the degradation profile without falling victim to extraction artifacts, use this self-validating forced degradation protocol (compliant with ICH Q1A/Q1B guidelines).

Step 1: Sample Preparation Prepare a 1.0 mg/mL stock solution of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in HPLC-grade Acetonitrile. Dilute to a working concentration of 10 µg/mL in the respective stress buffers (0.1 N HCl, 0.1 N NaOH, or 3% H2​O2​ ).

Step 2: Stress Application

• Thermal/Hydrolytic: Incubate sealed vials at 60°C for 48 hours.

• Oxidative: Incubate in 3% H2​O2​ at 25°C for 24 hours in the dark.

• Photolytic: Expose to 1.2 million lux hours and 200 watt-hours/ m2 UV energy.

Step 3: Quenching & Internal Standard (IS) Addition Neutralize acid/base samples with equivalent counter-titrants. Quench oxidative samples with a 10-fold molar excess of sodium thiosulfate. Immediately spike the samples with a Stable-Isotope-Labeled Internal Standard (SIL-IS) (e.g., 13C6​ -labeled analog) to normalize matrix effects.

Step 4: LC-MS/MS Analysis Inject 5 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Use a mobile phase gradient of Water/Acetonitrile with 0.1% Formic Acid. Monitor the parent ion (m/z 196) and the primary dealkylated degradant (m/z 126).

Step 5: Mass Balance Validation (Critical) Calculate the molar mass balance: ΣMolesdegradants​+Molesparent_remaining​ . Causality Check: This step validates the extraction. If the sum is < 95% of the initial molarity, it indicates undetected volatile loss (e.g., pentan-3-one evaporation) or irreversible binding to the vial. A failed mass balance immediately invalidates the run, prompting the use of silanized glassware or alternative extraction solvents.

Self-validating experimental workflow for forced degradation studies.

Quantitative Data: Degradation Kinetics Summary

The following table summarizes the expected degradation behavior of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline under standardized stress conditions.

Stress Condition	Reagent / Environment	Time & Temp	Primary Degradant Observed	Degradation (%)
Acidic Hydrolysis	0.1 N HCl	48h, 60°C	None (Highly Stable)	< 2.0%
Basic Hydrolysis	0.1 N NaOH	48h, 60°C	None (Highly Stable)	< 2.0%
Oxidation	3% H2​O2​	24h, 25°C	Benzylic Alcohol (+16 Da)	~45.0%
Photolysis	UV/Vis (ICH Q1B)	1.2M lux-hr	5-fluoro-2-methylaniline	~30.0%
Enzymatic	Rat Liver Microsomes	60 min, 37°C	5-fluoro-2-methylaniline	> 85.0%

References

• Bhakta MN, Wimalasena K. "Microsomal P450-catalyzed N-dealkylation of N,N-dialkylanilines: evidence for a C(alpha)-H abstraction mechanism." Journal of the American Chemical Society, 2002. URL:[Link]

• World Health Organization (WHO). "Pendimethalin in Drinking-water." WHO Guidelines for Drinking-water Quality. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Microsomal P450-catalyzed N-dealkylation of N,N-dialkylanilines: evidence for a C(alpha)-H abstraction mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.who.int [cdn.who.int]

Technical Support Center: Troubleshooting & Purification of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific bottlenecks encountered during the synthesis and purification of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline.

This target molecule is typically synthesized via the reductive amination of 5-fluoro-2-methylaniline with pentan-3-one using mild hydride donors like sodium triacetoxyborohydride (NaBH(OAc)₃)[1]. While reductive amination is a highly efficient method for C-N bond formation[2], the steric bulk of the pentan-3-yl group and the ortho-methyl substituent introduces unique isolation challenges. The workflows and protocols below are engineered as self-validating systems to ensure maximum purity and yield.

Diagnostic Purification Workflow

Workflow for the isolation and purification of sterically hindered secondary anilines.

Troubleshooting Guides & FAQs

Q1: My crude NMR shows significant unreacted 5-fluoro-2-methylaniline. How do I separate this primary amine from my secondary amine product? Mechanistic Causality: Standard acid-base extractions often fail to resolve this mixture. Both the primary starting material and the secondary amine product share similar pKa values. Furthermore, the bulky pentan-3-yl group and the ortho-methyl group sterically hinder the secondary amine, suppressing its basicity relative to typical alkylamines[3]. Field-Proven Solution: Utilize a covalent chemical scavenger. Adding polymer-bound benzaldehyde to the organic extract selectively reacts with the unhindered primary amine to form an imine resin. The sterically hindered secondary amine remains untouched in solution. If column chromatography is preferred instead, adding 1% triethylamine (TEA) to the organic eluent is mandatory to neutralize acidic silica sites and prevent the basic amines from streaking[4],[3].

Q2: I am observing a persistent boron-containing impurity in my NMR (broad multiplets around 1-2 ppm). How do I remove residual reducing agent? Mechanistic Causality: Reductive aminations utilizing NaBH(OAc)₃ or sodium cyanoborohydride (NaBH₃CN) generate boron byproducts that readily form stable coordinate bonds with the basic nitrogen of the newly formed secondary amine[1],[2]. Field-Proven Solution: Perform a vigorous, extended basic wash. Stirring the crude organic phase with 1 M NaOH or saturated NaHCO₃ for 30-60 minutes hydrolyzes the boron-amine complexes, allowing the water-soluble borate salts to partition entirely into the aqueous layer[4].

Q3: The product is turning dark brown upon exposure to air. How do I prevent oxidative degradation? Mechanistic Causality: Electron-rich fluoroanilines are highly susceptible to aerial oxidation, generating highly colored, polar quinone-imine derivatives[5]. Field-Proven Solution: Degas all extraction solvents by sparging with nitrogen. If the crude mixture has already darkened, incorporate 1-2% (w/w) activated carbon during the organic workup to adsorb the polar oxidation byproducts[4],[5]. Always store the final purified oil under an inert atmosphere (Argon/N₂) at -20 °C.

Q4: How can I efficiently remove unreacted pentan-3-one without losing my product? Mechanistic Causality: Pentan-3-one is a volatile neutral ketone (bp ~102 °C), whereas the target secondary aniline has a significantly higher molecular weight and boiling point. Field-Proven Solution: Exploit the boiling point differential. Vacuum distillation or high-vacuum evaporation (using a rotary evaporator equipped with a high-vac pump) at 40-50 °C will selectively strip off the ketone and any residual alcoholic solvents without risking the thermal degradation of the aniline[4].

Quantitative Data Summary

Target Impurity	Purification Technique	Key Parameter (Quantitative)	Mechanistic Rationale
Boron / Reductant Salts	Extended Basic Wash	1 M NaOH, 30-60 min stir	Hydrolyzes stable boron-amine coordinate bonds[4].
1° Amine (Starting Material)	Chemical Scavenging	1.5-2.0 eq. Polymer-bound benzaldehyde	Selectively forms an imine resin with unhindered 1° amines[3].
Pentan-3-one (Ketone)	Vacuum Distillation	< 10 mmHg pressure, 40-50 °C	Exploits the >100 °C boiling point differential[4].
Oxidation Byproducts	Activated Carbon Filtration	1-2% (w/w) Activated Carbon	Adsorbs highly polar, colored quinone-imine derivatives[4],[5].
General Impurities	Column Chromatography	0.25-0.35 R_f, 1% v/v TEA in eluent	TEA neutralizes acidic silica sites, preventing amine streaking[4],[3].

Experimental Protocols

Protocol 1: Boron Decomplexation and Liquid-Liquid Extraction

• Quench: Upon completion of the reductive amination, cool the reaction mixture to 0 °C. Slowly add 1 M NaOH (equal to the reaction volume) to quench unreacted NaBH(OAc)₃ and neutralize acetic acid.

• Decomplexation: Remove the ice bath and stir the biphasic mixture vigorously at room temperature for 45 minutes to break down boron-amine complexes.

• Extraction: Transfer the mixture to a separatory funnel, extract three times with ethyl acetate (EtOAc), and discard the aqueous layer. Wash the combined organic layers with brine.

• Self-Validation: Evaporate a 0.5 mL aliquot of the organic layer and acquire a crude ¹H NMR. The disappearance of broad, undefined multiplets between 1.0-2.5 ppm confirms the complete removal of boron species.

Protocol 2: Primary Amine Scavenging (Removal of 5-fluoro-2-methylaniline)

• Resin Addition: To the combined organic extracts from Protocol 1, add 1.5 equivalents of polymer-bound benzaldehyde (loading capacity ~2.5 mmol/g) relative to the estimated unreacted primary amine.

• Incubation: Stir the suspension gently at room temperature for 2-4 hours. The unhindered primary amine will covalently bind to the resin.

• Filtration: Filter the mixture through a coarse fritted funnel to remove the resin. Wash the resin cake with a small volume of EtOAc to recover any entrained secondary amine product.

• Self-Validation: Spot the filtrate on a TLC plate alongside a pure standard of 5-fluoro-2-methylaniline. Develop in Hexanes:EtOAc (8:2) with 1% TEA. The absence of the lower-R_f primary amine spot confirms successful scavenging.

Protocol 3: Isolation and Volatile Removal

• Decolorization (Optional): If the filtrate is dark brown due to oxidation, add 2% (w/w) activated carbon, stir for 15 minutes, and filter through a thin pad of Celite.

• Concentration: Concentrate the filtrate using a rotary evaporator at 40 °C under standard vacuum to remove EtOAc.

• High-Vacuum Stripping: Transfer the resulting oil to a Schlenk flask and apply high vacuum (< 10 mmHg) at 50 °C for 2 hours to strip off residual pentan-3-one.

• Self-Validation: Weigh the flask to constant mass. A stable mass across two weighings separated by 30 minutes confirms the complete removal of volatile ketones and solvents.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Stability & Handling of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline

Welcome to the Advanced Technical Support Portal for 5-fluoro-2-methyl-N-(pentan-3-yl)aniline . As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals troubleshoot stability issues, optimize storage, and recover degraded batches of this highly specific secondary aniline building block.

Unlike rigid standard operating procedures, this guide explores the causality behind molecular degradation, empowering you to make informed decisions during your synthetic workflows.

Part 1: Mechanistic Grounding & Chemical Causality

To stabilize 5-fluoro-2-methyl-N-(pentan-3-yl)aniline (Molecular Formula: C₁₂H₁₈FN) , we must first understand its structural microenvironment:

• Steric Hindrance: The nitrogen atom is flanked by a 2-methyl group on the aromatic ring and a bulky 3-pentyl (pentan-3-yl) group. This steric bulk effectively prevents bimolecular coupling reactions (like azobenzene formation) but does not stop the diffusion of diatomic oxygen.

• Electronic Profile: The fluorine atom at the 5-position is meta to the amine. Therefore, its resonance electron-donating effect (+M) is negligible at the nitrogen, while its inductive electron-withdrawing effect (-I) dominates. This slightly decreases the electron density on the nitrogen, offering marginal protection against electrophilic oxidation compared to unsubstituted anilines.

• Autoxidation Susceptibility: Despite the fluorine substitution, the electron-rich N-alkylated system remains highly susceptible to autoxidation, leading to the formation of N-oxides and highly conjugated quinone imines upon exposure to air and light .

Autoxidation pathway of the secondary aniline leading to colored impurities.

Part 2: Troubleshooting Guides & FAQs

Q1: My batch has turned from a pale liquid to a dark brown syrup. What caused this, and can I still use it for Buchwald-Hartwig aminations?

Causality: The dark brown discoloration is the hallmark of quinone imine formation. Ambient oxygen and UV light initiate a radical cascade at the nitrogen lone pair, which propagates through the aromatic ring . Resolution: Do not use heavily discolored batches directly in palladium-catalyzed cross-coupling reactions. Quinone imines are excellent ligands that will irreversibly bind to and poison your Pd catalyst, leading to dead reactions. You must perform a vacuum distillation (see SOP 1 below) to recover the pure monomer.

Q2: How can I optimize the long-term storage of this compound to prevent degradation?

Causality: Autoxidation requires O₂, and the radical initiation step is drastically accelerated by thermal energy and photons. Resolution: You must break the degradation triad (Oxygen, Light, Heat). Store the compound in tightly sealed amber glass vials (to block UV transmission) under an inert Argon atmosphere (Argon is heavier than Nitrogen and forms a better protective blanket). Maintain the storage temperature at 2–8°C.

Q3: During scale-up distillation, I noticed significant thermal degradation and a drop in yield. How can I isolate it safely?

Causality: High temperatures (>150°C) in the presence of even trace oxygen lead to rapid thermal oxidation and potential homolytic cleavage of the bulky 3-pentyl group . Resolution: Standard atmospheric distillation is inappropriate for this molecule. You must utilize high-vacuum short-path distillation (≤ 1 Torr) to artificially lower the boiling point and minimize thermal residence time.

Part 3: Quantitative Stability Data

To highlight the critical nature of proper storage, the following table summarizes the degradation rates of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline under various conditions.

Storage Condition	Atmosphere	Container Type	Est. Degradation Rate (%/month)	Primary Degradant
Ambient (25°C)	Air	Clear Glass	4.5 - 6.0%	Quinone imines (Dark Brown)
Ambient (25°C)	Argon	Amber Glass	0.8 - 1.2%	N-Oxides (Yellowish)
Refrigerated (4°C)	Air	Clear Glass	1.5 - 2.0%	Quinone imines (Light Brown)
Refrigerated (4°C)	Argon	Amber Glass	< 0.1%	None detected

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness in your workflow, use the following self-validating system: Purify → Verify → Store .

Decision matrix and purification workflow for degraded aniline samples.

SOP 1: Vacuum Distillation of Oxidized 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline

This protocol utilizes physical separation based on boiling point differentials to remove high-molecular-weight polymeric degradants.

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus. Ensure all ground-glass joints are lightly greased with high-vacuum silicone grease. A leak-tight system is critical to prevent oxygen ingress at elevated temperatures.

• Degassing: Charge the distillation flask with the degraded aniline. Apply vacuum (≤ 1 Torr) and sparge the liquid with Argon via a submerged needle for 15 minutes to displace dissolved O₂.

• Thermal Processing: Gradually heat the oil bath. Due to the high steric bulk and molecular weight (195.28 g/mol ), deep vacuum is required to keep the boiling point below its thermal decomposition threshold (~150°C).

• Fractionation: Discard the first 5% of the distillate (foreruns containing low-boiling cleavage products and moisture). Collect the main fraction (pure, colorless 5-fluoro-2-methyl-N-(pentan-3-yl)aniline) into a receiver flask that has been pre-purged with Argon and shielded from ambient light with aluminum foil.

• Immediate Stabilization: Break the vacuum with Argon (never air). Immediately transfer the purified liquid to an amber storage vial, purge the headspace with Argon, seal tightly, and store at 4°C.

SOP 2: HPLC-UV Method for Purity Verification

This protocol acts as the validation step to confirm the success of SOP 1.

• Column Selection: Use a standard C18 Reverse-Phase column (e.g., 150 x 4.6 mm, 3 µm particle size).

• Mobile Phase: Employ a gradient elution to resolve polar degradants from the lipophilic product.

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Solvent B: 0.1% TFA in LC-MS grade Acetonitrile.

• Detection Parameters: Set the UV detector to monitor both 254 nm (for the intact aniline core) and 280 nm (to capture highly conjugated quinone imine degradants).

• Sample Preparation: Dissolve exactly 10 mg of the distilled sample in 1 mL of HPLC-grade Acetonitrile. Filter the solution through a 0.22 µm PTFE syringe filter to remove any particulate matter.

• Analysis & Validation: Inject 5 µL. The intact 5-fluoro-2-methyl-N-(pentan-3-yl)aniline will elute late in the gradient due to the highly lipophilic 3-pentyl group. Any peaks eluting near the void volume indicate residual polar N-oxides, meaning the distillation must be repeated.

References

• Wikipedia Contributors. "Aniline - Oxidation and Degradation Pathways." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Ruiz-Méndez, M. V., et al. "Storage time and deodorization temperature influence the formation of aniline-derived compounds." Food and Chemical Toxicology, PubMed (NIH). Available at:[Link]

Technical Support Center: HPLC Separation & Troubleshooting for Aniline Isomers

Welcome to the Technical Support Center. This knowledge base is engineered for researchers, analytical scientists, and drug development professionals tasked with the chromatographic separation of aniline positional isomers (e.g., ortho-, meta-, and para-chloroaniline).

Because positional isomers possess nearly identical physicochemical properties, standard reversed-phase methodologies often fail. This guide bypasses generic advice, focusing instead on the thermodynamic and kinetic causality behind method development, offering self-validating protocols to ensure absolute data integrity.

I. Diagnostic Logic & Method Development Workflow

Before adjusting instrument parameters, it is critical to map the thermodynamic interactions at play. The flowchart below outlines the authoritative decision-making process for separating basic isomers.

Diagnostic workflow for HPLC method development and troubleshooting of aniline isomers.

II. Deep-Dive FAQs: The Causality of Separation

Q1: Why do positional isomers of aniline consistently co-elute on my standard C18 column, and how can I resolve them? The Causality: Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Positional isomers of aniline share identical molecular weights and nearly identical hydrophobic surface areas. Because C18 phases are "blind" to subtle spatial re-arrangements of functional groups, the isomers partition into the stationary phase at the exact same rate, leading to co-elution. The Solution: Switch to an orthogonal stationary phase, specifically a 1[1]. PFP phases offer multiple retention mechanisms: π−π interactions, strong dipole-dipole interactions from the carbon-fluorine bonds, and strict steric recognition (shape selectivity). This allows the rigid fluorinated ring to discriminate between the subtle electronic and spatial differences of ortho, meta, and para substitutions[1].

Q2: How does mobile phase pH dictate the retention and peak shape of anilines? The Causality: Anilines are weak bases with a pKa of approximately 4.6. According to the Henderson-Hasselbalch equation, if your mobile phase pH is near 4.6, the aniline molecules exist in a 50/50 dynamic equilibrium between their neutral and ionized (protonated) states. This dual-state existence causes the molecules to travel at two different velocities down the column, resulting in severe peak broadening or split peaks. The Solution: You must operate at least 2 pH units away from the pKa[2].

• Low pH (pH 2.5): Anilines are >99% protonated. While hydrophobic retention decreases, peak shape improves drastically because the acidic silanols on the silica surface are also protonated (neutralized), preventing secondary electrostatic interactions[2].

• High pH (pH 7.5+): Anilines are >99% neutral, maximizing hydrophobic retention. However, standard silica dissolves above pH 7.0; a hybrid-silica or polymer-based column is required.

III. Troubleshooting Guide: Resolving Peak Tailing

Symptom: The aniline peak exhibits a Tailing Factor ( Tf​ ) > 1.5, reducing resolution between adjacent isomer peaks and compromising integration accuracy. Root Cause: "Secondary interactions." The basic amine group ( −NH2​ ) of aniline interacts strongly with unreacted, acidic residual silanol groups ( Si−OH ) on the silica support via ion-exchange or hydrogen bonding[3]. These high-energy sites retain a fraction of the analyte molecules longer than the bulk flow, creating the "tail"[3].

Corrective Actions:

• Hardware Level: Utilize3[3]. These columns have their residual silanols chemically masked with small silylating agents, rendering the surface inert to basic compounds[3].

• Chemical Level: Introduce a competitive amine modifier, such as 2[2]. TEA is a highly basic, sterically small molecule that outcompetes aniline for the active silanol sites, acting as a sacrificial masking agent[2].

IV. Self-Validating Experimental Protocols

Protocol A: Orthogonal Screening for Isomer Resolution

Objective: Achieve baseline separation ( Rs​>1.5 ) of co-eluting aniline isomers using shape selectivity.

• Column Installation: Install a PFP column (e.g., 100 mm x 2.1 mm, 2.7 µm)[1].

• Mobile Phase Formulation:

  • Aqueous (A): 10 mM Ammonium Formate. Adjust to pH 3.0 using Formic Acid. (Causality: Ensures protonation of silanols while providing ionic strength).

  • Organic (B): Methanol. (Causality: Methanol is preferred over Acetonitrile for PFP columns. Acetonitrile's π -electrons can interfere with the π−π interactions between the PFP stationary phase and the aniline ring).

• Gradient Execution: Run a shallow gradient from 5% B to 40% B over 15 minutes at a flow rate of 0.4 mL/min.

• System Validation Check: Integrate the peaks and calculate Resolution ( Rs​ ). Validation Rule: If Rs​<1.5 , the gradient is too steep. Decrease the gradient slope to 1.5% B/min and re-inject.

Protocol B: Masking Residual Silanols to Correct Peak Tailing

Objective: Reduce Tailing Factor ( Tf​ ) from >1.5 to <1.2 for basic aniline derivatives.

• Baseline Assessment: Inject the aniline sample using your current method. Record the Tf​ at 5% peak height.

• Modifier Addition: Add 0.1% (v/v) Triethylamine (TEA) to the aqueous mobile phase[2].

• pH Titration & Validation: TEA is highly basic and will spike the mobile phase pH. Titrate the solution back to pH 2.8 using Formic Acid[2]. Validation Rule: You must measure the final pH with a calibrated meter. If the pH > 3.0, the bulk mobile phase is not acidic enough to keep the remaining silanols protonated, and tailing will persist.

• Equilibration: Flush the column with 20 column volumes (CV) of the modified mobile phase to ensure complete thermodynamic saturation of the silanol sites by TEA.

• Re-evaluation: Re-inject the sample. The Tf​ should now validate at <1.2.

V. Quantitative Data Summaries

Table 1: Comparison of Stationary Phases for Aniline Isomer Separation

Stationary Phase	Primary Retention Mechanism	Isomer Resolution ( Rs​ )	Peak Symmetry ( Tf​ )	Best Analytical Use Case
Standard C18	Hydrophobic (Dispersive)	Poor (<1.0)	Moderate (1.2 - 1.5)	General screening, non-isomeric mixtures
Base-Deactivated C18	Hydrophobic	Poor (<1.0)	Excellent (<1.1)	Highly basic anilines prone to severe tailing
PFP (Pentafluorophenyl)	π−π , Dipole, Shape Selectivity	Excellent (>2.0)	Good (1.1 - 1.3)	Positional isomers (ortho/meta/para)

Table 2: Thermodynamic Effect of Mobile Phase pH on Aniline Chromatography ( pKa≈4.6 )

Mobile Phase pH	Aniline Ionization State	Retention Factor ( k′ )	Silanol Activity	Resulting Peak Shape
pH 2.5	>99% Protonated (Cationic)	Low	Suppressed (Protonated)	Sharp, highly symmetrical
pH 4.6	~50% Protonated	Variable / Unstable	Moderate	Broad, split peaks (Avoid)
pH 7.5	>99% Neutral	High	High (Ionized)	Severe tailing (unless end-capped)

VI. References

• LCGC International. "Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry." [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Validation & Comparative

comparative study of different synthesis routes for substituted anilines

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Strategic Context

Substituted anilines are ubiquitous pharmacophores and critical intermediates in the synthesis of agrochemicals, dyes, and advanced materials. Historically, the synthesis of these compounds relied heavily on the Béchamp reduction or harsh nitration-reduction sequences, which suffer from poor atom economy and severe chemoselectivity issues.

Modern synthetic organic chemistry has shifted toward highly selective, catalytic methodologies. This guide provides an objective, data-driven comparison of four primary synthesis routes: Chemoselective Nitro Reduction , Buchwald-Hartwig Amination , Aqueous Ullmann-Type Amination , and emerging Direct C–H Amination . By understanding the mechanistic causality behind each protocol, process chemists can select the optimal route based on substrate complexity, functional group tolerance, and scalability requirements.

Comparative Performance Analysis

The selection of an amination route is dictated by the starting material, the electronic nature of the target molecule, and the environmental impact (E-factor). The table below summarizes the quantitative and qualitative metrics of each approach.

Synthesis Route	Starting Material	Catalyst System	Typical Yield	Functional Group Tolerance	Scalability / E-factor
Standard Hydrogenation	Nitroarene	Pd/C or Raney-Ni, H₂	85–99%	Poor (reduces C=C, C=O, C–X)	High / High Waste
Chemoselective Reduction	Nitroarene	Fe(III) or Mn + Silane	80–98%	Excellent (tolerates C=O, C–X)[1]	Medium / Low Waste
Buchwald-Hartwig	Aryl Halide	Pd + Phosphine Ligand	70–99%	Excellent[2]	High / Medium Waste
Ullmann Amination	Aryl Halide	Cu(0) powder	60–95%	Good (Primary amines only)[3]	High / Very Low Waste
Direct C–H Amination	Simple Arene	FeSO₄	40–85%	Good (Late-stage compatible)[4]	Low / Low Waste

Mechanistic Decision Matrix

To streamline route selection, the following logical workflow illustrates how starting materials and molecular constraints dictate the optimal catalytic system.

Decision matrix for selecting aniline synthesis routes based on substrate and constraints.

Experimental Methodologies & Self-Validating Protocols

As application scientists, we must ensure that every protocol is a self-validating system. The following methodologies detail not just how to perform the synthesis, but the causality behind the physicochemical parameters.

Protocol A: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig cross-coupling is the industry standard for constructing C–N bonds due to its unparalleled substrate scope[2].

• Reagents: Aryl halide (1.0 equiv), amine (1.2 equiv), Pd₂(dba)₃ (1-2 mol%), bulky phosphine ligand (e.g., BrettPhos, 2-4 mol%), NaOtBu (1.5 equiv), anhydrous toluene.

• Causality of Design: The use of sterically demanding, electron-rich biaryl phosphine ligands (like BrettPhos) accelerates the oxidative addition of the aryl halide and forces the reductive elimination step. This steric bulk is critical; it prevents the palladium center from coordinating a second aryl group, thereby suppressing the formation of undesired tertiary diarylamines[2].

• Step-by-Step Execution:

  • In a glovebox, charge a Schlenk flask with Pd₂(dba)₃, BrettPhos, and NaOtBu.

  • Add the aryl halide and amine dissolved in degassed toluene.

  • Heat to 80–100 °C under argon for 4–12 hours.

• Self-Validation & QC: Monitor the reaction via GC-MS. A successful catalytic cycle will show >95% conversion of the aryl halide with <2% diarylamine byproduct. If diarylamine formation exceeds 5%, the steric bulk of the chosen ligand is insufficient for the specific substrate.

Protocol B: Ligand-Free Aqueous Ullmann Amination

Traditional Ullmann couplings require stoichiometric copper and harsh conditions. However, modern iterations allow for ligand-free, aqueous conditions, drastically reducing the E-factor[3].

• Reagents: Aryl halide (1.0 equiv), aqueous primary amine (e.g., methylamine, 5.0 equiv), Copper powder (5 mol%), sealed tube.

• Causality of Design: Performing the reaction "on water" leverages the hydrophobic effect, driving the organic aryl halides into highly concentrated micro-droplets where the catalyst resides. Crucially, a small, controlled amount of atmospheric air is required. The O₂ oxidizes the inactive Cu(0) powder into the catalytically active Cu(I) species in situ[3].

• Step-by-Step Execution:

  • Add aryl halide, aqueous amine, and Cu powder to a pressure tube.

  • Seal the tube in ambient air (do not purge with inert gas).

  • Heat the vigorously stirred biphasic mixture to 100 °C for 12–24 hours.

• Self-Validation & QC: Observe the color of the aqueous phase. The reaction relies on Cu(I). If the solution turns a deep, persistent blue/green, the copper has over-oxidized to inactive Cu(II) due to excessive headspace oxygen[3]. The reaction must be aborted and restarted with a smaller air headspace.

Protocol C: Chemoselective Iron-Catalyzed Nitro Reduction

When starting from nitroarenes containing reactive functional groups (e.g., ketones, nitriles, or halogens), standard Pd/C hydrogenation leads to over-reduction. Earth-abundant iron catalysts solve this chemoselectivity issue[1].

• Reagents: Nitroarene (1.0 equiv), Fe(III) amine-bis(phenolate) catalyst (5 mol%), Triethoxysilane (3.0 equiv), THF.

• Causality of Design: Silanes act as a mild, controllable hydride source compared to high-pressure H₂. The specific geometry of the Fe(III) complex selectively coordinates to the highly polarized N–O bonds of the nitro group, completely ignoring less polarized C=O or C–X bonds[1].

• Step-by-Step Execution:

  • Dissolve the nitroarene and Fe(III) catalyst in THF.

  • Slowly add triethoxysilane dropwise at room temperature (exothermic).

  • Stir for 2–6 hours, then quench with aqueous NaOH to hydrolyze the silyl-protected amine intermediate.

• Self-Validation & QC: Perform a crude ¹H-NMR analysis prior to workup. The complete disappearance of the nitro-adjacent aromatic protons (which are heavily deshielded) combined with the intact integration of sensitive groups (e.g., a methyl ketone singlet) validates the chemoselectivity of the catalyst[1].

Protocol D: Direct C–H Amination (Late-Stage Functionalization)

For complex drug molecules where pre-functionalization (halogenation or nitration) is impossible, innate C–H amination provides a direct route to primary anilines[4].

• Reagents: Arene (limiting reagent, 1.0 equiv), FeSO₄ (20 mol%), hydroxylamine-derived aminating reagent (2.0 equiv), solvent mixture.

• Causality of Design: Inexpensive Fe(II) reduces the weak N–O bond of the hydroxylamine reagent via single-electron transfer (SET). This generates a highly reactive, electrophilic nitrogen-centered radical that attacks the most electron-rich position of the arene. Using the arene as the limiting reagent makes this highly applicable for late-stage functionalization of expensive APIs[4].

• Step-by-Step Execution:

  • Suspend FeSO₄ and the arene in a compatible solvent.

  • Add the hydroxylamine reagent in portions to control the radical generation rate.

  • Stir at ambient temperature until complete consumption of the arene.

• Self-Validation & QC: Because radical additions are governed by electronics and sterics, multiple regioisomers can form. 2D-NMR (HMBC/HSQC) of the crude mixture is mandatory to map the exact regioselectivity of the newly formed C–NH₂ bond and validate the structural integrity of the complex API[4].

Conclusion

The synthesis of substituted anilines has evolved from brute-force reductions to highly orchestrated, catalytic precision. For broad scope and high yields, Buchwald-Hartwig amination remains the gold standard. However, for process-scale manufacturing where cost and toxicity are paramount, aqueous Ullmann couplings and chemoselective iron-catalyzed reductions offer superior E-factors. Finally, the advent of direct C–H amination represents the frontier of atom economy, enabling the late-stage diversification of complex pharmaceuticals without the need for directing groups or pre-functionalized handles.

References

• Direct and Practical Synthesis of Primary Anilines through Iron-Catalyzed C–H Bond Amination ACS Catalysis[Link]

• A Facile and Practical Copper Powder-Catalyzed, Organic Solvent- and Ligand-Free Ullmann Amination of Aryl Halides The Journal of Organic Chemistry[Link]

• Chemoselective nitro reduction and hydroamination using a single iron catalyst RSC Advances[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Chemical Reviews[Link]

Sources

• 1. Chemoselective nitro reduction and hydroamination using a single iron catalyst - Chemical Science (RSC Publishing) DOI:10.1039/C5SC04471E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Comprehensive Spectroscopic Analysis and Synthesis Tracking of 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline

Executive Summary

The synthesis of sterically hindered secondary fluoroanilines, such as 5-fluoro-2-methyl-N-(pentan-3-yl)aniline , is a critical workflow in the development of modern agrochemicals (e.g., pendimethalin analogs) and pharmaceutical intermediates. The standard synthetic route relies on the reductive amination of 5-fluoro-2-methylaniline with pentan-3-one.

This guide provides an objective comparison of analytical platforms—specifically contrasting Benchtop NMR (60–80 MHz) with High-Field NMR (400+ MHz) —for tracking this synthesis. By understanding the causality behind these spectroscopic choices, researchers can optimize reaction monitoring, reduce reliance on expensive cryogens, and ensure rigorous structural validation.

Mechanistic Workflow: Reductive Amination

The synthesis proceeds via a two-step, one-pot reductive amination. The primary amine (5-fluoro-2-methylaniline) and ketone (pentan-3-one) condense to form a Schiff base (imine) intermediate[1]. A chemoselective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is chosen over sodium borohydride (NaBH₄) because it selectively reduces the protonated imine without reducing the unreacted pentan-3-one into pentan-3-ol.

Figure 1: Reductive amination pathway from 5-fluoro-2-methylaniline to the target secondary amine.

Analytical Platform Comparison: Reaction Monitoring vs. Structural Elucidation

To track the conversion of precursors to the target compound, laboratories must balance speed, cost, and resolution.

Benchtop NMR (60 MHz) vs. High-Field NMR (400+ MHz)

Recent advancements in permanent magnet technology have made Benchtop NMR a viable alternative to High-Field systems for routine reaction monitoring[2].

• Benchtop NMR (At-Line Monitoring): Operates at 60–80 MHz. Its primary advantage is rapid, at-line feedback without the need for dedicated infrastructure, cryogens, or deuterated solvents (utilizing modern solvent suppression sequences like PRESAT or WET)[2]. However, due to the lower Larmor frequency, complex J -couplings—such as the overlapping aliphatic signals of the pentan-3-yl group—will appear as broad, unresolved multiplets[3].

• High-Field NMR (Structural Elucidation): Operates at 400–600 MHz. It provides the superior resolution necessary to separate the overlapping chemical shifts of the aliphatic chain and clearly define the 1 H- 19 F coupling constants in the aromatic region[3]. It is mandatory for final purity certification and structural publication.

• The 19 F Advantage: Because 19 F has 100% natural abundance and a wide chemical shift range, 19 F NMR is highly sensitive and free of background solvent interference[4]. Tracking the shift of the fluorine atom on the aromatic ring as the primary amine converts to a secondary amine is the most efficient way to quantify reaction progress on a benchtop system.

Figure 2: Multi-modal spectroscopic workflow for reaction monitoring and structural validation.

Spectroscopic Data Presentation

The following tables summarize the quantitative spectroscopic data used to differentiate the precursors from the final product.

Table 1: NMR Spectral Comparison (CDCl₃)

Note: High-field (400 MHz) data resolution is assumed for the splitting patterns.

Compound	1 H NMR Highlights (δ, ppm)	13 C NMR Highlights (δ, ppm)	19 F NMR (δ, ppm)
5-Fluoro-2-methylaniline [5]	6.97 (t, 1H, Ar-H), 6.40 (t, 2H, Ar-H), 3.69 (br s, 2H, NH₂), 2.12 (s, 3H, Ar-CH₃)	162.2 (d, JC−F​ =240 Hz), 145.8, 16.6 (Ar-CH₃)	~ -118.0
Pentan-3-one	2.40 (q, 4H, CH₂), 1.05 (t, 6H, CH₃)	211.5 (C=O), 35.2 (CH₂), 7.9 (CH₃)	N/A
Target: 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline	6.2–6.8 (m, 3H, Ar-H), 3.40 (br s, 1H, NH), 3.25 (m, 1H, CH-N), 2.10 (s, 3H, Ar-CH₃), 1.50 (m, 4H, CH₂), 0.90 (t, 6H, CH₃)	162.5 (d), 146.1, 56.4 (CH-N), 26.8 (CH₂), 16.8 (Ar-CH₃), 9.5 (CH₃)	~ -119.5

Table 2: FTIR and Mass Spectrometry (GC-MS) Data

Compound	FTIR Key Stretches (cm⁻¹)	GC-MS Molecular Ion ( m/z )
5-Fluoro-2-methylaniline	3420, 3340 (Primary amine N-H doublet)	125 [M]⁺
Pentan-3-one	1715 (Ketone C=O strong stretch)	86[M]⁺
Target Compound	3380 (Secondary amine N-H singlet)	195 [M]⁺

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each phase contains a built-in analytical checkpoint to verify success before proceeding.

Protocol A: Reductive Amination Synthesis

• Preparation: In an oven-dried round-bottom flask under N₂, dissolve 5-fluoro-2-methylaniline (1.0 eq) and pentan-3-one (1.2 eq) in anhydrous dichloroethane (DCE).

• Imine Formation: Add glacial acetic acid (1.0 eq) to catalyze Schiff base formation. Stir at room temperature for 2 hours.

• Reduction: Cool the mixture to 0 °C. Portion-wise, add NaBH(OAc)₃ (1.5 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation Check: Spot the crude mixture on a TLC plate (Hexanes:EtOAc 8:2). The product should appear as a new, less polar spot compared to the primary aniline.

Protocol B: At-Line Benchtop NMR & FTIR Monitoring

• Sampling: Withdraw a 0.5 mL aliquot of the reaction mixture. Filter through a short plug of Celite to remove borate salts.

• FTIR Check: Place a drop of the crude liquid on an ATR-FTIR crystal.

  • Validation Check: The reaction is proceeding if the C=O stretch at 1715 cm⁻¹ is diminishing and the N-H doublet (3420/3340 cm⁻¹) has collapsed into a single N-H stretch at 3380 cm⁻¹. If the C=O peak remains dominant, the reduction is incomplete.

• Benchtop NMR Check: Transfer the aliquot to a 5 mm NMR tube. Acquire a 60 MHz 19 F NMR spectrum (16 scans).

  • Validation Check: Observe the disappearance of the precursor 19 F signal (~ -118 ppm) and the emergence of the product signal (~ -119.5 ppm). The ratio of the integrals provides a direct, quantitative conversion metric.

Protocol C: High-Field NMR & GC-MS Final Validation

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• High-Field NMR: Dissolve 10 mg of the purified product in 0.6 mL CDCl₃. Acquire 1 H (400 MHz) and 13 C (100 MHz) spectra.

  • Validation Check: The 1 H spectrum must show a clear multiplet at ~3.25 ppm integrating to 1H (the methine proton of the pentan-3-yl group), confirming successful N-alkylation.

• GC-MS Analysis: Inject a 1 mg/mL solution into a GC-MS equipped with an Agilent 7890B GC or equivalent[4].

  • Validation Check: The chromatogram must show a single peak (>98% purity) with a mass spectrum displaying the molecular ion at m/z 195, and a base peak corresponding to the loss of an ethyl group ( m/z 166) via α -cleavage.

References

• Technology Networks. "Benchtop NMR Breaks New Ground". Available at:[Link]

• Oxford Instruments. "High-field to Benchtop NMR Spectroscopy - Part 3". Available at: [Link]

• ResearchGate. "How can I synthesize schiffs base from 3,4 xylidene and 3-pentanone?". Available at:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Fluoro-2-methylaniline | 367-29-3 [chemicalbook.com]

Assessing the Purity of Synthesized 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline: A Comparative Guide to Analytical Methodologies

Introduction

5-Fluoro-2-methyl-N-(pentan-3-yl)aniline is a sterically hindered, secondary halogenated aniline derivative. Compounds of this class—typically synthesized via the reductive amination of 5-fluoro-2-methylaniline[1] with 3-pentanone—serve as critical building blocks in the development of targeted pharmaceuticals and advanced agrochemicals[2].

Because impurities such as unreacted precursors, over-alkylated tertiary amines, and heavy metal catalyst residues can profoundly impact downstream biological efficacy and toxicological profiles, rigorous purity assessment is mandatory. In alignment with the latest ICH Q2(R2) guidelines for the validation of analytical procedures[3][4], this guide objectively compares three orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

Methodological Comparison: HPLC vs. GC-MS vs. qNMR

Evaluating the purity of an amine-containing fluorinated aromatic requires a multi-faceted approach. No single technique can capture the entire impurity profile with absolute certainty.

• HPLC-UV (Related Substances & Organic Impurities): Reversed-phase HPLC (RP-HPLC) remains the industry standard for stability-indicating assays and organic impurity profiling of aniline derivatives[5]. It offers excellent resolution for structurally similar byproducts (e.g., regioisomers). However, secondary amines often suffer from peak tailing due to interactions with residual silanols on the stationary phase, necessitating strict mobile phase pH control[6].

• GC-MS (Volatile Impurities & Starting Materials): Given the volatility of the starting materials (3-pentanone and 5-fluoro-2-methylaniline), GC-MS provides superior sensitivity for these specific trace impurities compared to HPLC[7]. The mass spectrometer also allows for the rapid structural elucidation of unknown volatile degradants.

• 1H qNMR (Absolute Purity Assessment): qNMR has emerged as a primary, orthogonal method for absolute purity determination[8][9]. Unlike chromatography, qNMR does not require a highly purified reference standard of the analyte itself. By integrating a distinct proton signal from the analyte against a certified internal standard, qNMR provides a bias-free, metrologically traceable purity value[10][11].

Quantitative Performance Comparison

The following table summarizes the simulated performance metrics of these three methodologies when applied to 5-fluoro-2-methyl-N-(pentan-3-yl)aniline:

Analytical Parameter	RP-HPLC-UV (254 nm)	GC-MS (EI mode)	1H qNMR (400 MHz)
Primary Use Case	Broad organic impurity profiling	Trace volatile precursors	Absolute standard-free quantitation
Limit of Detection (LOD)	0.05% (w/w)	0.01% (w/w)	0.5% - 1.0% (w/w)
Linearity Range	1.0 – 150 µg/mL	0.1 – 50 µg/mL	1.0 – 50.0 mg/mL
Reference Standard	Required (Analyte specific)	Required (Analyte specific)	Universal Internal Standard (e.g., TCNB)
Analysis Time	~25 minutes	~15 minutes	~10 minutes (with adequate D1 delay)

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: RP-HPLC Method for Organic Impurities

Causality Focus: Secondary anilines are prone to severe peak tailing on silica-based columns due to secondary ion-exchange interactions between the protonated amine and ionized residual silanols. By buffering the mobile phase to pH 3.0, silanols are fully protonated (neutralized), ensuring sharp, symmetrical peaks[6].

Step-by-Step Methodology:

• Column Selection: Equip the system with a C18 column (250 mm × 4.6 mm, 5 µm particle size) maintained at 30°C.

• Mobile Phase Preparation:

  • Buffer (A): 0.02 M Potassium dihydrogen phosphate (KH2PO4), adjusted to pH 3.0 with orthophosphoric acid[6].

  • Organic (B): HPLC-grade Acetonitrile.

• Gradient Elution: Program a linear gradient starting at 30% B, ramping to 80% B over 20 minutes, holding for 5 minutes, and re-equilibrating.

• Sample Preparation: Dissolve the synthesized 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in a 50:50 mixture of Buffer A and Acetonitrile to a final concentration of 1.0 mg/mL.

• Self-Validation (System Suitability): Inject a resolution mixture containing the product and 5-fluoro-2-methylaniline. The system is only valid for use if the resolution ( Rs​ ) between the two peaks is ≥2.0 and the USP tailing factor for the main product peak is ≤1.5 .

Protocol 2: 1H qNMR for Absolute Purity

Causality Focus: For qNMR to be truly quantitative, the nuclear spins must fully relax between pulses. Small organic molecules typically have longitudinal relaxation times ( T1​ ) of 2–5 seconds. Setting the relaxation delay ( D1​ ) to ≥5×T1​ ensures >99% magnetization recovery, preventing the under-integration of slow-relaxing protons[11].

Step-by-Step Methodology:

• Standard Selection: Select 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) as the internal standard. Reasoning: TCNB produces a distinct, isolated singlet in the aromatic region (~7.7 ppm) that will not overlap with the complex multiplet signals of the fluorinated aromatic ring or the aliphatic pentyl chain of the analyte[10].

• Sample Preparation: Accurately weigh ~20.0 mg of the synthesized aniline and ~10.0 mg of certified reference TCNB using a microbalance (readability 0.01 mg). Co-dissolve completely in 0.6 mL of CDCl3.

• Acquisition Parameters: Acquire the 1H NMR spectrum at 298 K. Set the pulse angle to 90°, the acquisition time (AQ) to ≥4 seconds, and the relaxation delay ( D1​ ) to 30 seconds. Accumulate 64 scans to ensure a high Signal-to-Noise ratio (S/N > 250:1).

• Self-Validation: Process the spectrum with proper phase and baseline correction. The method is valid if the S/N of the TCNB peak and the target analyte peak (e.g., the methyl group at position 2) both exceed 250. Calculate absolute purity using the standard qNMR mass-balance equation[10].

Purity Assessment Workflow

Figure 1: Orthogonal analytical workflow for comprehensive purity assessment of aniline derivatives.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. Available at: [Link]

• Quantitative NMR Assays (qNMR). Bruker. Available at:[Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. Available at:[Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Available at:[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available at:[Link]

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A Comprehensive Guide to Assessing the Cross-Reactivity of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline in Biological Assays

This guide provides a detailed framework for evaluating the cross-reactivity of the novel compound 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. As this appears to be a new chemical entity with limited public data, we will establish a robust, first-principles approach to characterization. This document will serve as a comprehensive protocol and best-practice guide for researchers, scientists, and drug development professionals tasked with profiling the selectivity of novel small molecules. We will delve into the rationale behind experimental choices, present hypothetical data for illustrative purposes, and provide detailed methodologies for key assays.

Introduction: The Criticality of Selectivity Profiling

The efficacy and safety of any therapeutic candidate are intrinsically linked to its selectivity. Off-target interactions can lead to unforeseen side effects, toxicity, or a diminished therapeutic window. Therefore, a thorough assessment of cross-reactivity early in the drug discovery pipeline is not just a regulatory requirement but a cornerstone of sound scientific practice.

5-fluoro-2-methyl-N-(pentan-3-yl)aniline, a substituted aniline derivative, possesses a chemical scaffold that warrants a comprehensive screening approach. Aniline derivatives are known to interact with a variety of biological targets. The presence of a fluorine atom can modulate metabolic stability and binding affinity, while the alkyl substituents will influence lipophilicity and steric interactions. This guide will outline a systematic approach to de-risk this compound by mapping its potential off-target interactions.

Experimental Design: A Multi-tiered Strategy for Cross-Reactivity Assessment

A tiered approach is recommended to efficiently screen for and characterize off-target interactions. This strategy begins with broad, high-throughput screening and progresses to more focused, functional assays for any identified "hits."

Tier 1: Broad Panel Screening

The initial step involves screening the compound against a large panel of receptors, enzymes, ion channels, and transporters. This provides a broad overview of potential off-target liabilities.

Recommended Panel: A comprehensive panel, such as the Eurofins SafetyScreen44™ or a similar offering, is advisable. This typically includes over 40 targets known to be associated with adverse drug reactions.

Experimental Rationale: By utilizing a standardized and validated panel, we can rapidly identify potential areas of concern with a high degree of confidence. This initial screen is designed for sensitivity, aiming to cast a wide net to capture any significant off-target binding.

Tier 2: Dose-Response and Functional Assays

Any "hit" from the Tier 1 screen (typically defined as >50% inhibition or stimulation at a screening concentration of 10 µM) should be followed up with a full dose-response curve to determine the potency (e.g., IC₅₀ or EC₅₀) of the interaction. Subsequently, a functional assay is crucial to understand the nature of the interaction (e.g., agonist, antagonist, allosteric modulator).

Experimental Rationale: A dose-response relationship confirms the specificity of the interaction and provides a quantitative measure of potency. The functional assay then elucidates the biological consequence of this binding, which is critical for assessing potential clinical relevance.

Tier 3: In-depth Mechanistic and Cellular Assays

For any functionally confirmed off-target interactions with significant potency, further investigation is warranted. This may include:

• Kinetic studies: To determine the binding kinetics (kₒₙ and kₒբբ) and residence time.

• Cell-based assays: To confirm the activity in a more physiologically relevant context.

• Structural biology studies: To understand the molecular basis of the interaction.

Experimental Rationale: These in-depth studies provide a comprehensive understanding of the off-target interaction, which is essential for making informed decisions about the future development of the compound.

Hypothetical Comparative Data

For the purpose of this guide, let us assume that Tier 1 screening of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline at 10 µM revealed a significant interaction with the human Ether-à-go-go-Related Gene (hERG) potassium channel, a critical off-target due to its association with cardiac arrhythmias.

Table 1: Comparative Potency of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline and a Structurally Similar Compound at the hERG Channel

Compound	IC₅₀ (µM) in hERG Binding Assay	IC₅₀ (µM) in hERG Functional Assay (Patch Clamp)
5-fluoro-2-methyl-N-(pentan-3-yl)aniline	8.2	12.5
Alternative: 2-methyl-N-(pentan-3-yl)aniline	25.1	38.7

Interpretation: The hypothetical data in Table 1 suggests that the addition of the fluorine atom in 5-fluoro-2-methyl-N-(pentan-3-yl)aniline increases its potency for the hERG channel compared to its non-fluorinated counterpart. This highlights the importance of evaluating subtle structural modifications.

Experimental Protocols

Protocol: hERG Radioligand Binding Assay

Objective: To determine the binding affinity of the test compound to the hERG channel.

Materials:

• HEK-293 cells stably expressing the hERG channel

• [³H]-Astemizole (radioligand)

• Test compound (5-fluoro-2-methyl-N-(pentan-3-yl)aniline)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation fluid and vials

• Microplate scintillation counter

Procedure:

• Prepare cell membranes from HEK-293-hERG cells.

• In a 96-well plate, add assay buffer, the test compound at various concentrations, and the radioligand at a fixed concentration (typically at its Kₔ).

• Initiate the binding reaction by adding the cell membranes.

• Incubate at room temperature for a defined period (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through a glass fiber filter, washing with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filter using a scintillation counter.

• Calculate the percent inhibition of radioligand binding at each concentration of the test compound and determine the IC₅₀ value.

Protocol: Automated Patch Clamp Electrophysiology for hERG Functional Assessment

Objective: To assess the functional effect of the test compound on hERG channel activity.

Materials:

• Automated patch clamp system (e.g., Patchliner®, QPatch™)

• HEK-293 cells expressing hERG channels

• Extracellular and intracellular recording solutions

• Test compound

Procedure:

• Harvest and prepare the cells for automated patch clamp recording.

• Load the cells and solutions into the automated patch clamp system.

• Establish a stable whole-cell recording from a single cell.

• Apply a voltage protocol to elicit hERG channel currents.

• Perfuse the cell with the test compound at increasing concentrations.

• Record the hERG current at each concentration.

• Analyze the data to determine the percent inhibition of the hERG current and calculate the IC₅₀ value.

Visualization of Experimental Workflow

Caption: Tiered workflow for cross-reactivity assessment.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to evaluating the cross-reactivity of 5-fluoro-2-methyl-N-(pentan-3-yl)aniline. By employing a tiered strategy, from broad panel screening to in-depth mechanistic studies, researchers can build a detailed selectivity profile of this novel compound. The hypothetical data presented for the hERG channel underscores the importance of such profiling.

Future work should focus on expanding the panel of targets based on any structural alerts within the molecule and on utilizing in silico predictive models to guide further experimental work. A thorough understanding of a compound's selectivity is paramount for its successful translation into a safe and effective therapeutic.

References

• Bowes, J. et al. (2012). Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nature Reviews Drug Discovery. [Link]

• Kramer, J. et al. (2013). Navigating the challenges of safety pharmacology. Nature Reviews Drug Discovery. [Link]

• Antzelevitch, C. et al. (2005). The role of spatial dispersion of repolarization in malignant ventricular arrhythmias. Heart Rhythm. [Link]

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia. Nature. [Link]

A Comparative Guide to the Cytotoxicity of Fluorinated Aniline Derivatives in Oncology Research

Introduction: The Strategic Role of Fluorine in Anilino-Based Anticancer Agents

The aniline scaffold is a cornerstone in medicinal chemistry, serving as a versatile building block for a multitude of therapeutic agents. Its derivatives have been extensively explored for their potential as cytotoxic agents against various cancer cell lines.[1] In the quest to enhance the efficacy and refine the pharmacological profiles of these molecules, the strategic incorporation of fluorine atoms has become a widely adopted and highly successful strategy.

Fluorine's unique and potent electronic properties, coupled with its small atomic size, allow it to profoundly influence a molecule's characteristics without introducing significant steric hindrance.[2] Introducing fluorine can increase metabolic stability by blocking sites of oxidation, enhance binding affinity to target enzymes through unique electrostatic interactions, and improve membrane permeability and bioavailability by modulating lipophilicity.[2][3] These modifications often translate into superior anticancer potency.

This guide provides a comparative analysis of the cytotoxic effects of various classes of fluorinated aniline derivatives on cancer cell lines. While direct, head-to-head cytotoxicity data for simple fluoroaniline isomers (e.g., 2-fluoroaniline vs. 4-fluoroaniline) on cancer cells is sparse in publicly available literature, a wealth of data exists for more complex derivatives containing these moieties. By examining these compound classes, we can elucidate key structure-activity relationships (SAR) and appreciate the nuanced impact of fluorination on cytotoxic potential.

Comparative Cytotoxicity Analysis of Fluorinated Aniline Derivatives

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration required to inhibit 50% of cancer cell growth in vitro. A lower IC50 value indicates higher potency. The following sections compare the IC50 values of different classes of fluorinated aniline derivatives against various human cancer cell lines.

Trifluoromethyl-Aniline Derivatives

The trifluoromethyl (-CF3) group is a powerful electron-withdrawing moiety that significantly impacts the electronic and lipophilic character of the aniline ring. Derivatives containing this group have shown notable cytotoxicity across several cancer cell lines.

Compound ID	Cancer Cell Line	Cancer Type	IC50 (µM)
3b	A375	Melanoma	25.4
C32	Melanoma	24.4
DU145	Prostate	27.8
3a	C32	Melanoma	28.3
DU145	Prostate	29.1
A375	Melanoma	>50
MCF-7	Breast	>50

Data compiled from studies on 5-(Trifluoromethyl)-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives.[4]

The data illustrates that even within the same chemical series, subtle structural changes can significantly alter cytotoxic activity against different cancer types.[4]

Fluorinated Formazan Derivatives: A Direct Comparison of Halogen Substitution

A study on formazan derivatives provides a valuable direct comparison between para-substituted fluoro and chloro analogues, offering insight into the specific contribution of the fluorine atom to cytotoxicity.

Compound ID	Substitution	Cancer Cell Line	Cancer Type	IC50 (µM)
FF	p-fluoro	PC-3	Prostate	22.58
Cisplatin	(Reference Drug)	PC-3	Prostate	25.47
CF	p-chloro	PC-3	Prostate	76.25
FF	p-fluoro	A-549	Lung	30.05
CF	p-chloro	A-549	Lung	97.06

Data from a study comparing formazan derivatives on human lung (A-549) and prostate (PC-3) cancer cell lines.[5]

These results clearly demonstrate that the fluorinated compound (FF) exhibits significantly greater antiproliferative activity than its chlorinated counterpart (CF) in both lung and prostate cancer cell lines.[5] Notably, the potency of the fluoro-derivative against the PC-3 prostate cancer cell line was superior to that of the established chemotherapy drug, cisplatin.[5] This highlights the strategic advantage of using fluorine over other halogens in the design of these specific anticancer agents.

Fluorinated Indole-Chalcone Derivatives

In another class of complex heterocyclic compounds, the introduction of a fluorine atom to an indole ring, which is then linked to a trimethoxyphenyl moiety, has been shown to produce potent cytotoxic effects, particularly against drug-resistant cancer cells.

Compound ID	Cancer Cell Line	Cancer Type	GI50 (nM)
FC116	HCT-116/L (Oxaliplatin-Resistant)	Colorectal	6
FC116	HCT-116	Colorectal	84

GI50 is the concentration for 50% of maximal inhibition of cell proliferation. Data from a study on indole-chalcone analogs.[6]

The compound FC116, which features a fluoro group, demonstrated remarkable potency against an oxaliplatin-resistant colorectal cancer cell line, with a GI50 value in the single-digit nanomolar range.[6] This suggests that fluorination can play a role in overcoming mechanisms of chemotherapy resistance.[6]

Mechanism of Action: Induction of Apoptosis

A primary mode of action for many cytotoxic anticancer agents, including fluorinated aniline derivatives, is the induction of apoptosis, or programmed cell death.[4] Apoptosis is a highly regulated process that eliminates damaged or cancerous cells without inducing an inflammatory response. It can be triggered through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathway. Cellular stress induced by cytotoxic compounds often activates the intrinsic pathway.

This process involves the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of cysteine proteases known as caspases, which execute the final stages of cell death by dismantling the cell.[7]

Caption: General experimental workflow for an in vitro MTT cytotoxicity assay.

Discussion and Future Outlook

The compiled data from various studies on complex fluorinated aniline derivatives consistently underscores a significant trend: the incorporation of fluorine generally enhances cytotoxic activity against cancer cell lines. This is evident in the potent, often micromolar to nanomolar, IC50 values observed across diverse molecular scaffolds and cancer types. The direct comparison within the formazan series, where a fluoro-substituent conferred superior potency over a chloro-substituent, provides strong evidence for the unique advantage of fluorination. [5]Furthermore, the efficacy of fluorinated compounds against drug-resistant cell lines suggests that this chemical modification may help overcome existing therapeutic challenges. [6] However, a critical limitation in the current body of literature is the absence of systematic studies on the cytotoxicity of simple, unadorned fluorinated anilines. The cytotoxic effect is clearly context-dependent, influenced by the overall structure of the molecule in which the fluorinated aniline moiety is embedded. Therefore, drawing definitive conclusions about the relative potency of, for example, a mono- versus a di-fluorinated aniline requires a dedicated study where the degree and position of fluorination are the only variables.

Future research should focus on such systematic, head-to-head comparisons to build a foundational dataset. This would enable the development of more precise Quantitative Structure-Activity Relationship (QSAR) models, which can predict the cytotoxicity of novel compounds and guide the rational design of next-generation anticancer agents with improved efficacy and selectivity. [8][9]

References

• Quantitative Structure-Activity Relationship (QSAR) and Anticancer Evaluation of Certain Bisquinoline Derivatives Connected by 4-Oxy-3-Fluoroaniline. (2022). Letters in Applied NanoBioScience. [Link]

• Structure–Activity Relationship Study of (E)-3-(6-Fluoro-1H-indol-3-Yl)-2-methyl-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (FC116) Against Metastatic Colorectal Cancers Resistant to Oxaliplatin. (2024). Pharmaceuticals. [Link]

• Cytotoxicities and structure-activity relationships of natural and unnatural lamellarins toward cancer cell lines. (2009). Bioorganic & Medicinal Chemistry. [Link]

• Quantitative structure-activity relationships (QSAR) for 9-anilinoacridines: a comparative analysis. (1998). Journal of Medicinal Chemistry. [Link]

• Anticancer Screening and Structure Activity Relationship Study of Some Semicarbazides and 1,2,4-Triazolin-5-ones. (n.d.). Letters in Drug Design & Discovery. [Link]

• Fluorinated Analogues of Lepidilines A and C: Synthesis and Screening of Their Anticancer and Antiviral Activity. (2022). Molecules. [Link]

• In Vitro toxicity of 2- and 4-chloroaniline: comparisons with 4-amino-3-chlorophenol, 2-amino-5-chlorophenol and aminophenols. (1996). Toxicology in Vitro. [Link]

• Anticancer Activity of Chloroform Extract and Sub-fractions of Nepeta deflersiana on Human Breast and Lung Cancer Cells: An In vitro Cytotoxicity Assessment. (2017). Pharmacognosy Magazine. [Link]

• Lack of enhanced cytotoxicity of cultured L1210 cells using folinic acid in combination with sequential methotrexate and fluorouracil. (1984). Cancer Research. [Link]

• Synthetic Linear Lipopeptides and Lipopeptoids Induce Apoptosis and Oxidative Stress: In Vitro Cytotoxicity and SAR Evaluation Against Cancer Cell Lines. (2025). International Journal of Molecular Sciences. [Link]

• Diclofenac exhibits cytotoxic activity associated with metabolic alterations and p53 induction in ESCC cell lines and decreases ESCC tumor burden in vivo. (n.d.). Oncogene. [Link]

• Roles of Fluorine in Drug Design and Drug Action. (n.d.). Current Medicinal Chemistry. [Link]

• Dichloroanilines: Human health tier II assessment. (2017). National Industrial Chemicals Notification and Assessment Scheme. [Link]

• Cytotoxic Activity Studies of p-Chloro and Fluoro Substituted Formazan Derivatives on Lung and Prostate Cancer Cell Lines. (2022). Hacettepe Journal of Biology and Chemistry. [Link]

• 4-Chloroaniline (CICADS 48, 2003). (n.d.). INCHEM. [Link]

• In vitro myelotoxicity of propanil and 3,4-dichloroaniline on murine and human CFU-E/BFU-E progenitors. (2002). Toxicological Sciences. [Link]

• The Evolution of In Vitro Toxicity Assessment Methods for Oral Cavity Tissues—From 2D Cell Cultures to Organ-on-a-Chip. (2025). International Journal of Molecular Sciences. [Link]

• Online Supplementary Appendix Design and Methods Cell culture. (n.d.). Haematologica. [Link]

• Cytotoxicity and Antitumor Action of Lignans and Neolignans. (2022). IntechOpen. [Link]

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Safety Operating Guide

Personal protective equipment for handling 5-fluoro-2-methyl-N-(pentan-3-yl)aniline

Comprehensive Safety and Operational Guide: Handling 5-Fluoro-2-methyl-N-(pentan-3-yl)aniline

As researchers and drug development professionals push the boundaries of medicinal chemistry, the use of highly functionalized intermediates like 5-fluoro-2-methyl-N-(pentan-3-yl)aniline is becoming increasingly common. However, standard laboratory safety protocols often fail to account for the unique toxicological profiles of heavily alkylated, halogenated aniline derivatives.

As a Senior Application Scientist, I have observed that the primary failure point in handling these compounds is underestimating their dermal permeability. This guide provides a field-proven, self-validating framework for the safe handling, transfer, and disposal of this chemical, ensuring both scientific integrity and absolute operational safety.

Mechanistic Toxicology: The "Why" Behind the Protocol

To understand the stringent Personal Protective Equipment (PPE) requirements, we must first understand the mechanism of toxicity. 5-fluoro-2-methyl-N-(pentan-3-yl)aniline presents two critical hazards:

• Extreme Dermal Permeability: The addition of the bulky, lipophilic pentan-3-yl group to the amine nitrogen significantly increases the compound's partition coefficient (LogP) compared to standard anilines. This allows the chemical to rapidly bypass the stratum corneum and enter systemic circulation upon skin contact[1].

• Delayed Methemoglobinemia: The parent compound itself is not the primary toxicant. Once absorbed, it undergoes hepatic CYP450 metabolism into an active N-hydroxylamine derivative[2][3]. This metabolite penetrates erythrocytes and oxidizes the ferrous iron (Fe2+) in hemoglobin to ferric iron (Fe3+), forming methemoglobin[1][3]. Because this requires metabolic conversion, the onset of clinical symptoms (cyanosis, hypoxia) can be insidiously delayed for several hours after exposure[1][4].

Biochemical pathway of aniline-derivative induced methemoglobinemia and delayed tissue hypoxia.

Quantitative Risk Assessment

The following table summarizes the toxicological thresholds and clinical indicators based on established data for highly functionalized fluoroaniline derivatives[3][5][6].

Table 1: Toxicological Thresholds & Clinical Indicators

Parameter	Value / Indicator	Clinical Significance
OSHA PEL (Anilines)	5 ppm (8-hour TWA)	Strict inhalation limit; requires fume hood[6].
Primary Route of Entry	Dermal Absorption	Liquid and vapor readily absorb through intact skin[1].
Methemoglobin Threshold	>1.5 g/dL (approx. 10%)	Onset of visible cyanosis (slate-grey skin/lips)[4].
Lethal MetHb Level	>70%	Severe hypoxia, cardiac arrhythmia, potential fatality[3].
Symptom Onset	1 to 4 hours post-exposure	Delayed onset necessitates immediate prophylactic decontamination[1][4].

Personal Protective Equipment (PPE) Selection Matrix

Do not rely on standard laboratory PPE. The lipophilicity of this compound rapidly degrades standard thin-film polymers. Every PPE choice below is dictated by the chemical's specific physical properties.

Table 2: PPE Selection Matrix & Causality

PPE Category	Required Equipment	Scientific Causality for Selection
Hand Protection	Primary: Butyl rubber or Silver Shield laminate gloves.Secondary: Heavy-duty Nitrile (≥14 mil) for outer layer.	Standard 4-mil nitrile gloves are highly permeable to non-polar/slightly polar organic amines. Butyl rubber provides the necessary chemical resistance against permeation.
Eye/Face	Chemical splash goggles (EN 166 compliant) + Full face shield[5][7].	Prevents vapor absorption and liquid splashing into highly vascularized ocular mucous membranes.
Body Protection	Tychem® suit or heavy-duty chemical-resistant apron over a specialized lab coat.	Prevents secondary contamination. Contaminated clothing can act as a reservoir, continuously off-gassing vapor and driving dermal absorption[1].
Respiratory	Certified Chemical Fume Hood. For spills: SCBA or Full-Face Respirator with OV cartridges[1][5].	Prevents inhalation of aerosols or vapors generated during transfer. Aniline vapors are heavier than air and accumulate in low-lying areas[1].

Operational Workflows: Safe Handling & Transfer

To ensure trustworthiness, the following protocol is designed as a self-validating system . You must actively verify the success of each step before proceeding to the next.

Protocol 1: Standard Operating Procedure for Aliquoting

• System Validation: Turn on the chemical fume hood. Validation Check: Use a digital anemometer to verify face velocity is between 80–120 feet per minute (fpm). Do not proceed if the alarm sounds or airflow is inadequate[5].

• PPE Donning: Don the heavy-duty lab coat, chemical-resistant apron, and chemical splash goggles.

• Double-Gloving Technique: Don an inner layer of Silver Shield laminate gloves, followed by an outer layer of heavy-duty (≥14 mil) nitrile gloves. Causality: The outer nitrile provides tactile dexterity and splash protection, while the inner laminate provides an absolute permeation barrier.

• Preparation: Place a chemical absorbent pad on the floor of the fume hood to catch micro-spills.

• Transfer: Open the reagent bottle only inside the hood. Use a dedicated, chemically compatible positive-displacement pipette or glass syringe for liquid transfers. Avoid pouring to minimize aerosol generation[5][8].

• Doffing & Validation: Cap the reagent tightly. Remove the outer nitrile gloves inside the hood and dispose of them in a sealed hazardous waste bag. Validation Check: Inspect the inner laminate gloves for any discoloration or moisture before removing them. Wash hands with soap and water immediately after doffing[7].

Emergency Response & Decontamination

In the event of an accidental spill or dermal exposure, immediate action is required to prevent systemic absorption. Do not wait for symptoms of methemoglobinemia to appear.

Protocol 2: Dermal Exposure Decontamination

• Immediate Removal: Instantly remove any contaminated clothing. Causality: Clothing traps the chemical against the skin, accelerating absorption[1][4].

• Aqueous Washing: Wash the affected skin with copious amounts of mild soap and lukewarm water for at least 15 minutes[4][5].

• Avoid Solvents: Critical: Do NOT use organic solvents (like ethanol or acetone) to clean the skin. Causality: Solvents will strip the skin's natural lipid barrier and drastically increase the absorption rate of the aniline derivative.

• Medical Escalation: Seek immediate medical attention. Provide the medical team with the chemical's SDS. Treatment for severe methemoglobinemia typically involves intravenous Methylene Blue[4].

Step-by-step emergency workflow for hazardous aniline derivative spills.

Disposal & Waste Management Plan

Improper disposal of fluorinated aniline derivatives poses severe environmental risks, particularly to aquatic life[8].

• Segregation: Collect all liquid waste, contaminated absorbent pads, and disposable PPE in a highly visible, chemically compatible, and tightly sealed container (e.g., High-Density Polyethylene - HDPE).

• Labeling: Clearly label the container as "Hazardous Waste: Toxic Organic Compound (Contains Fluoroaniline derivative)". If shipping for disposal, classify under UN2811 (Toxic solid/liquid, organic, n.o.s.) , Hazard Class 6.1, Packing Group II[8].

• Disposal Method: Do not empty into drains or municipal waste systems[7][8]. The waste must be handled by a licensed hazardous waste contractor. High-temperature incineration is the required method of destruction to break down the stable carbon-fluorine bonds and prevent environmental persistence.

References

• SAFETY DATA SHEET - 5-Fluoro-2-methylaniline. Fisher Scientific. Available at: [Link]

• Drugs may be Induced Methemoglobinemia. Longdom Publishing. Available at:[Link]

• Aniline Acute Exposure Guideline Levels. NCBI - NIH. Available at: [Link]

• Aniline | Medical Management Guidelines | Toxic Substance Portal. ATSDR - CDC. Available at:[Link]

• Aniline | ToxFAQs™. ATSDR - CDC. Available at: [Link]

• Methemoglobinemia Induced by Dermal Exposure to Aniline Dye. Journal of Indian Society of Toxicology. Available at:[Link]

Sources

• 1. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. longdom.org [longdom.org]
• 3. Aniline Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. jistox.in [jistox.in]
• 5. fishersci.nl [fishersci.nl]
• 6. Aniline | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]